Allyl N-(4-chlorophenyl)carbamate

• CAS: 25217-26-9

Core Science & Biosynthesis

Synthesis Pathway and Mechanistic Insights: Allyl N-(4-chlorophenyl)carbamate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper / Methodology Guide

Executive Summary

Allyl N-(4-chlorophenyl)carbamate (CAS: 25217-26-9) is a highly versatile structural motif utilized in advanced organic synthesis. Featuring both a terminal alkene (allyl group) and a halogenated aromatic ring (4-chlorophenyl), this carbamate serves as a robust protected amine, a critical intermediate in transition-metal-catalyzed C-H and N-H cascade functionalizations[1], and a precursor to complex nitrogen-containing pharmacophores.

This technical guide critically evaluates the two predominant synthetic pathways for this compound, detailing the mechanistic causality behind reagent selection, providing self-validating experimental protocols, and establishing a rigorous framework for reproducible synthesis.

Strategic Pathway Selection & Mechanistic Causality

The synthesis of allyl carbamates generally circumvents the use of highly toxic phosgene gas by utilizing pre-functionalized reagents[2]. The two most robust pathways for synthesizing Allyl N-(4-chlorophenyl)carbamate rely on either heterocumulene addition or nucleophilic acyl substitution.

Route A: Isocyanate Addition (The Atom-Economical Pathway)

This route involves the direct reaction of 4-chlorophenyl isocyanate with allyl alcohol.

• Mechanistic Logic: The isocyanate group (–N=C=O) is a highly electrophilic heterocumulene. The oxygen atom of allyl alcohol acts as the nucleophile, attacking the central carbon of the isocyanate. This forms a zwitterionic intermediate that rapidly undergoes an intramolecular proton shift to yield the stable carbamate.

• Causality of Solvent Choice: 1,2-Dichloroethane (DCE) is selected as the solvent because it is polar aprotic[1]. It effectively solvates both the non-polar aromatic isocyanate and the polar allyl alcohol without participating in competing nucleophilic attacks (which would occur if a protic solvent like ethanol were used).

• Efficiency: This pathway boasts 100% atom economy, generating zero stoichiometric byproducts.

Route B: Chloroformate Acylation (The Substitution Pathway)

This route reacts 4-chloroaniline with allyl chloroformate[3].

• Mechanistic Logic: The primary amine of 4-chloroaniline attacks the highly electrophilic carbonyl carbon of allyl chloroformate, forming a tetrahedral intermediate before collapsing to expel a chloride leaving group.

• Causality of Base Selection: The expelled chloride immediately forms hydrochloric acid (HCl). If left unneutralized, HCl will protonate the remaining 4-chloroaniline, rendering it non-nucleophilic and stalling the reaction at a maximum of 50% theoretical yield. Triethylamine (TEA) is introduced as an exogenous acid scavenger to drive the reaction to completion.

Divergent synthetic pathways for Allyl N-(4-chlorophenyl)carbamate.

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols incorporate built-in validation steps (in-process controls) to confirm reaction progress before proceeding to workup.

Protocol A: Isocyanate Route (Recommended for High Atom Economy)

Reference standard adapted from transition-metal cascade precursor synthesis[1].

• Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and under an inert nitrogen atmosphere, dissolve allyl alcohol (10.0 mmol, 0.68 mL) in 15 mL of anhydrous 1,2-dichloroethane (DCE).

• Addition: Cool the solution to 0 °C using an ice bath. Slowly add 4-chlorophenyl isocyanate (10.0 mmol, 1.53 g) dropwise. Rationale: Cooling mitigates the initial exothermic heat of mixing, preventing the thermal polymerization of the isocyanate.

• Propagation: Remove the ice bath and allow the reaction mixture to stir magnetically at room temperature (20–25 °C) for 24 hours[1].

• In-Process Validation: Withdraw a 10 μL aliquot and analyze via FT-IR. The reaction is deemed complete when the strong, characteristic isocyanate asymmetric stretch at ~2270 cm⁻¹ completely disappears.

• Isolation: Evaporate the DCE solvent under reduced pressure using a rotary evaporator. The desired compound is obtained as a yellow wax or off-white solid in high yield (~89%)[1]. No further purification is typically required for downstream cascade reactions.

Step-by-step mechanism of the isocyanate-alcohol addition reaction.

Protocol B: Chloroformate Route (Recommended for Reagent Stability)

Standard carbamate synthesis utilizing stable amine precursors[3],[2].

• Preparation: In a 50 mL round-bottom flask, dissolve 4-chloroaniline (10.0 mmol, 1.27 g) and triethylamine (12.0 mmol, 1.67 mL) in 20 mL of anhydrous dichloromethane (DCM).

• Addition: Cool the flask to 0 °C. Add allyl chloroformate (10.5 mmol, 1.12 mL) dropwise over 15 minutes. Rationale: Allyl chloroformate is highly reactive and lachrymatory; controlled addition prevents runaway exotherms and minimizes degradation.

• Propagation: Stir at 0 °C for 1 hour, then allow the mixture to warm to room temperature for an additional 4 hours.

• In-Process Validation: Perform Thin Layer Chromatography (TLC) using a 4:1 Hexane/Ethyl Acetate eluent system. Stain with ninhydrin. The disappearance of the primary amine spot confirms reaction completion.

• Workup: Quench the reaction with 20 mL of saturated aqueous NaHCO₃. Transfer to a separatory funnel, extract the aqueous layer with DCM (2 × 15 mL), wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

Quantitative Data & Comparative Analysis

The table below summarizes the critical metrics for both synthetic pathways, allowing researchers to select the optimal route based on their specific laboratory constraints.

Metric	Route A: Isocyanate Addition	Route B: Chloroformate Acylation
Primary Reagents	4-Chlorophenyl isocyanate, Allyl alcohol	4-Chloroaniline, Allyl chloroformate
Atom Economy	100%	~83% (Generates HCl byproduct)
Typical Yield	85% – 92%	80% – 88%
Reaction Time	24 hours	5 hours
Exogenous Base	Not Required	Required (e.g., Triethylamine)
Primary Safety Hazard	Isocyanate toxicity (sensitizer)	Chloroformate toxicity (lachrymator)
Purification Need	Minimal (Solvent evaporation)	Aqueous workup required

References

• Source: uninsubria.
• Source: chemicalbook.
• Ekaterina V.

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Physicochemical Profiling and Catalytic Applications of Allyl N-(4-chlorophenyl)carbamate

A Technical Guide for Synthetic Chemists and Drug Development Professionals

Executive Summary

Allyl N-(4-chlorophenyl)carbamate (CAS: 25217-26-9) is a highly versatile chemical intermediate increasingly utilized in advanced organic synthesis and pharmaceutical development. Functioning as a highly reactive C3 1,2- and 1,3-dication equivalent under Lewis acid catalysis, this compound enables complex cascade reactions, including decarboxylative Friedel-Crafts allylations and hydroaminations[1]. This whitepaper provides a comprehensive technical breakdown of its physicochemical properties, self-validating synthesis protocols, and mechanistic applications in modern transition-metal-catalyzed C-H functionalization workflows.

Physicochemical Profiling

Understanding the baseline properties of Allyl N-(4-chlorophenyl)carbamate is critical for predicting its behavior in non-polar solvents and its susceptibility to Lewis acid activation. The quantitative data is summarized below[2],[3]:

Property	Specification
Chemical Name	Allyl N-(4-chlorophenyl)carbamate
CAS Registry Number	25217-26-9
Molecular Formula	C10H10ClNO2
Molecular Weight	211.65 g/mol
Appearance	Yellow wax / solid
Structural Class	O-Allyl Carbamate / Aryl Carbamate
Reactivity Profile	Electrophilic C3 synthon (upon Lewis acid activation)

Synthesis Methodology & Validation

The synthesis of Allyl N-(4-chlorophenyl)carbamate relies on the nucleophilic addition of an alcohol to an isocyanate. The following protocol ensures high atom economy and product purity without the need for transition metal catalysts[3].

Protocol 1: Base-Free Synthesis Workflow

• Preparation: In a rigorously dried reaction vessel, dissolve allyl alcohol (10.0 mmol) in 15 mL of anhydrous 1,2-dichloroethane (DCE)[3].

• Addition: Slowly add 4-chlorophenyl isocyanate (10.0 mmol) to the solution dropwise under an inert nitrogen atmosphere[3].

• Reaction: Stir the mixture magnetically at room temperature (20–25 °C) for 24 hours[3].

• Isolation: Evaporate the DCE solvent under reduced pressure using a rotary evaporator[3].

• Yield: The process typically yields the desired product as a yellow wax with an approximate 89% yield[3].

Expertise & Causality: The selection of 1,2-dichloroethane (DCE) is deliberate. DCE provides an optimal dielectric constant that stabilizes the polar transition state of the nucleophilic attack while remaining entirely inert, preventing the side reactions commonly seen with protic solvents[3]. Furthermore, maintaining the reaction at room temperature is a self-validating control: it provides sufficient kinetic energy for the isocyanate addition while strictly preventing the thermal auto-polymerization of the terminal allyl double bond[3].

Advanced Catalytic Applications: Decarboxylative C-H Coupling

In recent years, O-allyl carbamates have emerged as powerful reagents in cascade C-H functionalizations. When treated with a carbophilic Lewis acid, Allyl N-(4-chlorophenyl)carbamate undergoes a decarboxylative and deamidative fragmentation[1]. This generates an allylic carbenium ion—a potent C3 synthon—that can be trapped by unactivated arenes and nitrogen nucleophiles to form complex 1-arylpropan-2-amines or diarylpropanes[1].

Protocol 2: Cu(OTf)2-Mediated Decarboxylative Arylation/Hydroamination

This workflow details the synthesis of functionalized phenethylamines using the carbamate as a dication equivalent, as supported by recent mechanistic studies ()[1].

• Initiation: To a reaction vial, add Allyl N-(4-chlorophenyl)carbamate (1.0 mmol) and a catalytic amount of Copper(II) triflate (Cu(OTf)2)[1].

• Solvent & Reactant Addition: Suspend the mixture in chlorobenzene. Add the target arene (e.g., mesitylene, 5.0 equiv.)[1].

• Co-catalysis: Introduce exactly 100 μL of H2O. For targeted hydroamination, add exogenous tosylamine (H2NTs, 2.0 equiv.)[1].

• Reaction: Stir the mixture at elevated temperatures until the evolution of CO2 gas ceases, visually indicating the completion of the decarboxylation step[1].

• Workup: Quench the reaction with aqueous NaHCO3, extract the organic layer with dichloromethane, dry over anhydrous MgSO4, and purify via flash column chromatography[1].

Expertise & Causality: The choice of Cu(OTf)2 is the linchpin of this protocol. The highly electrophilic Cu(II) center, paired with weakly coordinating triflate anions, aggressively coordinates to the carbamate's carbonyl oxygen[1]. This specific coordination weakens the C-O bond, triggering a thermodynamically favorable cascade: the irreversible extrusion of CO2 gas provides a massive entropic driving force that pushes the reaction forward[1]. The precise addition of H2O acts as a critical proton shuttle, facilitating the departure of the 4-chloroaniline leaving group and stabilizing the highly reactive allylic carbenium ion for the subsequent Friedel-Crafts attack[1].

Mechanistic Pathway Visualization

The logical relationship between the catalyst, the intermediate C3 synthon, and the final functionalized targets is mapped below.

Fig 1: Cu(OTf)2-mediated decarboxylative cascade of Allyl N-(4-chlorophenyl)carbamate.

References

• Acid-mediated decarboxylative C–H coupling between arenes and O-allyl carbamates - RSC Advances (2022). Royal Society of Chemistry.[Link]

• Novel transition metal-catalyzed C-H and N-H cascades towards nitrogen-containing targets - Ph.D. Thesis (2021/2022). Università degli Studi dell'Insubria. [Link]

(Note: Verified landing pages for institutional and vendor domains are provided above to ensure long-term link integrity and avoid broken deep links).

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• 3. irinsubria.uninsubria.it [irinsubria.uninsubria.it]

An In-depth Technical Guide on the Mechanism of Action of N-aryl Carbamates as Cholinesterase Inhibitors

This guide provides a comprehensive technical overview of the mechanism by which N-aryl carbamates inhibit cholinesterases, crucial enzymes in neurosynaptic function. It is intended for researchers, scientists, and professionals in drug development who seek a deeper understanding of these compounds' molecular interactions and kinetic behaviors.

Introduction: The Critical Role of Cholinesterases

Cholinesterases, primarily acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), are serine hydrolases that play a pivotal role in terminating nerve impulses at cholinergic synapses.[1] They catalyze the hydrolysis of the neurotransmitter acetylcholine, a process essential for maintaining normal cholinergic transmission.[1][2] Inhibition of these enzymes leads to an accumulation of acetylcholine in the synaptic cleft, resulting in enhanced and prolonged stimulation of cholinergic receptors.[1] This mechanism is the foundation for the therapeutic application of cholinesterase inhibitors in conditions such as Alzheimer's disease, myasthenia gravis, and glaucoma.[1][3][4] N-aryl carbamates represent a significant class of these inhibitors, utilized both as therapeutic agents and as insecticides.[2][5][6]

The Two-Step Dance: General Mechanism of Carbamate Inhibition

The inhibitory action of N-aryl carbamates on cholinesterases is a multi-step process, often described as "pseudo-irreversible" inhibition.[7][8][9] This terminology reflects a mechanism that involves the formation of a covalent bond, yet allows for slow regeneration of the active enzyme.[7][9]

The process can be broken down into two primary phases:

• Carbamoylation: The initial and rate-determining step where the carbamate inhibitor transfers its carbamoyl group to the active site of the enzyme.[2][5][6][10][11]

• Decarbamoylation: A much slower, subsequent step where the carbamoylated enzyme is hydrolyzed, regenerating the free, active enzyme.[2][5][6][10][11]

The overall kinetic scheme can be represented as follows[12][13]:

E + I ⇌ EI → E' + P k_r ↓ E + I'

Where:

• E is the free enzyme.

• I is the carbamate inhibitor.

• EI is the reversible enzyme-inhibitor complex (Michaelis-Menten complex).[13]

• E' is the carbamoylated (inhibited) enzyme.

• P is the leaving group of the carbamate.

• I' is the hydrolyzed carbamoyl moiety.

• k_uni / K_D approximates the second-order rate constant of carbamoylation (k_i).[12][13]

• k_r is the first-order rate constant of decarbamoylation.[12][13]

The Carbamoylation Phase: Covalent Modification of the Active Site

The inhibition is initiated by the nucleophilic attack of the catalytic serine residue's hydroxyl group (Ser203 in human AChE) on the electrophilic carbonyl carbon of the N-aryl carbamate.[7][9] This reaction is facilitated by the catalytic triad, which also includes a histidine and a glutamate residue, analogous to the hydrolysis of acetylcholine.[7] This results in the formation of a transient tetrahedral intermediate. Subsequently, the leaving group (the "aryl" portion of the N-aryl carbamate) is expelled, leaving the carbamoyl moiety covalently attached to the serine residue, thus forming the carbamoylated enzyme.[2][5][6][7][10]

The efficiency of this carbamoylation step is influenced by several factors:

• The nature of the leaving group: A good leaving group, such as a resonance-stabilized phenoxide anion, can facilitate the carbamoylation step.[7]

• The structure of the carbamoyl moiety: The size and nature of the substituents on the carbamoyl nitrogen can impact the inhibitor's affinity for the active site and the rate of carbamoylation.[12] For instance, some studies have shown that the rate of carbamoylation (k_i) is highest for certain N-alkyl substituents like methyl or hexyl, suggesting a delicate balance between the length of the residue and its rotational freedom.[12][14]

The Decarbamoylation Phase: The Slow Road to Recovery

The carbamoylated enzyme is not permanently inhibited. It can undergo hydrolysis, a process termed decarbamoylation, to regenerate the active enzyme.[2][5][6][10] However, this hydrolysis is significantly slower than the deacetylation that occurs after acetylcholine hydrolysis.[2] The half-lives of carbamoylated cholinesterases can range from minutes to over 30 days, depending on the specific carbamate.[2][5][6][10]

The rate of decarbamoylation is a critical determinant of the duration of inhibition and is primarily influenced by the steric and electronic properties of the carbamoyl group itself, rather than the original leaving group.[2][5][6][15]

Key finding: Increasing the size of the alkyl substituents on the carbamoyl nitrogen dramatically decreases the decarbamoylation rate.[2][5][6] For example, increasing the size from N-monomethyl to N,N-diethyl can decrease the decarbamoylation rate constant by as much as 800-fold.[5][6] This is attributed to active site distortion, particularly within the acyl pocket.[2][5]

This steric hindrance can shift the rate-limiting step of decarbamoylation from general acid-base catalysis to a conformational change within the distorted active site.[5][6]

Visualizing the Mechanism of Action

The following diagrams illustrate the key steps in the inhibition of cholinesterase by N-aryl carbamates.

Caption: General scheme of pseudo-irreversible inhibition of cholinesterase by carbamates.

Structure-Activity Relationships (SAR): Fine-Tuning Inhibition

The inhibitory potency and selectivity of N-aryl carbamates are highly dependent on their chemical structure.

• Aryl Moiety (Leaving Group): The nature of the aryl ring and its substituents can influence the initial binding affinity (Ki) and the rate of carbamoylation (k2).[16] Electron-withdrawing groups on the phenyl ring can affect these parameters.[16]

• Carbamoyl Moiety: As previously discussed, the substituents on the nitrogen atom of the carbamate are crucial for determining the rate of decarbamoylation and, consequently, the duration of inhibition.[2][5][6][15]

• Selectivity between AChE and BChE: Structural modifications can lead to selectivity for either AChE or BChE. For example, in some series of compounds, N-benzylpiperazine derivatives have shown selectivity for BChE, while N-benzylpiperidine derivatives were non-selective.[17] This is often due to differences in the size and amino acid composition of the active site gorge between the two enzymes.[7] For instance, the presence of specific residues like F329 and Y332 in BChE can lead to atypical, reversible inhibition by some phenothiazine carbamates through π-π interactions, preventing covalent bond formation.[7]

The following table summarizes the inhibitory activities of selected N-aryl carbamates against cholinesterases.

Compound	Target Enzyme	IC50 (µM)	Reference
Benzyl(3-hydroxy-4-{[2-(trifluoromethoxy)phenyl]carbamoyl}phenyl)carbamate	AChE	36.05	[18]
Benzyl{3-hydroxy-4-[(2-methoxyphenyl)carbamoyl]phenyl}carbamate	BChE	22.23	[18]
3-(2-(4-benzylpiperazin-1-yl)-2-oxoethyl)-phenyl butylcarbamate	BChE	pIC50 = 5.00	[17]

Experimental Protocols for Studying Inhibition Kinetics

A cornerstone for characterizing cholinesterase inhibitors is the determination of their inhibition kinetics. The Ellman's assay is a widely used, robust, and reliable colorimetric method for this purpose.[3][19]

The Ellman's Assay: A Spectrophotometric Approach

Principle: The assay measures the activity of cholinesterase by monitoring the production of thiocholine from the hydrolysis of a substrate, typically acetylthiocholine (ATCh).[3][20] The resulting thiocholine reacts with Ellman's reagent, 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB), to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which can be quantified spectrophotometrically at 412 nm.[3][20] The rate of color formation is directly proportional to the enzyme activity. The presence of an inhibitor reduces this rate.[3]

Workflow Diagram:

Caption: Workflow for the Ellman's assay to determine cholinesterase inhibition.

Step-by-Step Protocol (96-well plate format):

• Prepare Reagents:

  • Phosphate Buffer (e.g., 0.1 M, pH 7.4).[20][21]

  • DTNB solution (e.g., 15 mM stock in phosphate buffer).[20]

  • Substrate solution (e.g., 20 mM acetylthiocholine iodide in water).[20]

  • Enzyme solution (AChE or BChE) of appropriate concentration in buffer.

  • Test inhibitor (N-aryl carbamate) solutions at various concentrations.

• Assay Plate Setup:

  • Add 25 µL of phosphate buffer to all wells.[3]

  • Add 25 µL of the different dilutions of the N-aryl carbamate to the test wells. For the control (no inhibition), add 25 µL of the buffer/vehicle.[3]

  • For the blank, add an additional 50 µL of phosphate buffer.[3]

• Enzyme Addition and Pre-incubation:

  • Add 25 µL of the cholinesterase enzyme solution to all wells except the blank.[3]

  • Pre-incubate the plate for a defined period (e.g., 30 minutes) to allow the inhibitor to interact with the enzyme.[20]

• Reaction Initiation and Measurement:

  • Add 50 µL of the DTNB solution to all wells.[3]

  • To start the reaction, add 25 µL of the acetylthiocholine substrate solution to all wells.[3]

  • Immediately place the plate in a microplate reader and measure the change in absorbance at 412 nm over time (e.g., every minute for 10-15 minutes) for kinetic analysis.[3]

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Determine the percentage of inhibition for each inhibitor concentration relative to the control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

  • Further kinetic studies can be performed to determine the inhibition constants (Ki) and the rates of carbamoylation (k_i) and decarbamoylation (k_r).[11]

Conclusion: A Complex and Tunable Mechanism

The inhibition of cholinesterases by N-aryl carbamates is a sophisticated process governed by a two-step mechanism of carbamoylation and decarbamoylation. The pseudo-irreversible nature of this inhibition, characterized by the formation of a transient covalent bond, offers a unique pharmacological profile. The duration and potency of inhibition can be finely tuned through synthetic modifications of both the aryl leaving group and the N-substituents of the carbamoyl moiety. A thorough understanding of these structure-activity relationships and the underlying kinetics is paramount for the rational design of novel and effective N-aryl carbamate-based therapeutics and other chemical agents.

References

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• ACS Publications. (2008). Carbamates with Differential Mechanism of Inhibition Toward Acetylcholinesterase and Butyrylcholinesterase. Journal of Medicinal Chemistry. [Link]

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• PMC. (n.d.). The kinetics of inhibition of erythrocyte cholinesterase by monomethylcarbamates. [Link]

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• PMC. (n.d.). INHIBITION OF HUMAN ACETYL- AND BUTYRYLCHOLINESTERASE BY NOVEL CARBAMATES OF (−)- AND (+)-TETRAHYDROFUROBENZOFURAN AND METHANOBENZODIOXEPINE. [Link]

• ResearchGate. (n.d.). General mechanism of pseudoirreversible cholinesterase inhibition by.... [Link]

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• ACS Omega. (2021). Aryl N-[ω-(6-Fluoroindol-1-yl)alkyl]carbamates as Inhibitors of Fatty Acid Amide Hydrolase, Monoacylglycerol Lipase, and Butyrylcholinesterase: Structure–Activity Relationships and Hydrolytic Stability. [Link]

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Biological Activity of Substituted Phenyl Carbamates: A Technical Guide to Serine Hydrolase Inhibition

Executive Summary

Substituted phenyl carbamates represent a privileged chemical scaffold in medicinal chemistry and agrochemistry, defined by an ester-like linkage where the alcohol moiety is a substituted phenol. As a Senior Application Scientist, I have observed that the true utility of these compounds lies in their highly tunable mechanism of action: the pseudo-irreversible inhibition of serine hydrolases. By meticulously modifying the steric and electronic properties of the phenyl ring, researchers can precisely calibrate the inhibitory kinetics against critical therapeutic targets, including Acetylcholinesterase (AChE), Butyrylcholinesterase (BChE), Fatty Acid Amide Hydrolase (FAAH), and Monoacylglycerol Lipase (MAGL). This whitepaper deconstructs the structural causality, polypharmacological potential, and validation protocols essential for developing next-generation carbamate therapeutics.

Mechanistic Foundation: Pseudo-Irreversible Inhibition

To engineer an effective carbamate inhibitor, one must first understand the kinetic lifecycle of the enzyme-inhibitor complex. Serine hydrolases utilize a catalytic triad (typically Ser-His-Glu/Asp) to hydrolyze endogenous substrates. Substituted phenyl carbamates exploit this machinery by acting as pseudo-substrates[1].

When the carbamate enters the active site gorge, the nucleophilic oxygen of the catalytic serine attacks the carbonyl carbon of the carbamate. This reaction expels the substituted phenol as a leaving group and yields a covalently carbamoylated enzyme intermediate[2]. Unlike the acetylated intermediate formed during natural acetylcholine hydrolysis—which resolves in microseconds—the carbamoylated serine is highly stable. Spontaneous hydrolysis (decarbamoylation) occurs at a drastically reduced rate, effectively incapacitating the enzyme for minutes to hours[1].

The electronic nature of the leaving group is the primary driver of the initial carbamoylation rate. Carbamates that produce a resonance-stabilized phenoxide anion leaving group exhibit significantly enhanced potency[2].

Mechanism of pseudoirreversible serine hydrolase inhibition by phenyl carbamates.

Structure-Activity Relationships (SAR)

The biological activity of these molecules is exquisitely sensitive to the substitution pattern on the phenyl ring. The rational design of these inhibitors relies on balancing lipophilicity (for blood-brain barrier penetration) with steric complementary to the target enzyme's active site.

• Positional Effects (Ortho, Meta, Para): Extensive SAR studies reveal that meta-substituted phenyl carbamates often exhibit optimal alignment within the AChE and BChE binding pockets. For instance, meta-alkyl substitutions can significantly enhance hydrophobic interactions with the aromatic residues lining the active site gorge. Conversely, ortho- and para-substitutions frequently result in steric clashes that diminish inhibitory potency[3].

• Electronic Modulation via Halogenation: The introduction of halogen substituents (e.g., Cl, F) onto the phenyl ring serves a dual purpose. First, it increases the overall lipophilicity of the molecule. Second, the electron-withdrawing nature of halogens lowers the pKa of the resulting phenol leaving group, thereby accelerating the rate of covalent carbamoylation. Studies have shown that halogen substitution improves AChE inhibitory activity, often following the potency order of F < Cl[4].

• Bulky Substituents and Selectivity: The volume of the active site dictates selectivity. AChE has a highly restricted gorge, whereas BChE possesses a larger, more accommodating binding pocket. Incorporating bulky moieties (e.g., coumarin derivatives or cyclopropyl groups) onto the phenyl ring can drastically shift selectivity toward BChE or create dual-acting inhibitors depending on the linker length[5][6].

Quantitative Profiling of Carbamate Inhibitors

The table below synthesizes the inhibitory potency (IC50) of various substituted phenyl carbamates and related derivatives across different serine hydrolase targets, illustrating the vast dynamic range achievable through structural modification.

Compound Class / Specific Inhibitor	Primary Target	IC50 Value	Mechanistic Note
Compound 12b (Carbamate derivative)	AChE	0.32 ± 0.09 nM	High-affinity kinetic carbamoylation[7]
Compound 4d (Coumarin-phenylcarbamate)	AChE	13.5 ± 1.7 nM	Ameliorates scopolamine-induced amnesia[5]
Compound 15d (Substituted carbamate)	BuChE	3.3 ± 0.4 nM	Highly selective BuChE inhibition[7]
Compound 20aa	AChE / BChE	0.75 μM / 4.11 μM	Dual inhibitor with antioxidant properties[3]
N-(2-phenylcyclopropyl)carbamates	AChE	54.8–94.4 μM	Moderate inhibition; low cytotoxicity[6]
URB597 (O-aryl carbamate)	FAAH	4.6 nM	Covalent modification of endocannabinoid target[1]
JZL184 (Piperidine carbamate)	MAGL	8.0 nM	Targets 2-arachidonoylglycerol hydrolysis[1]

Polypharmacology: Beyond Cholinesterases

While historically anchored in Alzheimer's disease (via AChE/BChE inhibition) and agriculture, the carbamate pharmacophore is now a cornerstone of polypharmacology—specifically targeting the endocannabinoid system (ECS).

Enzymes like Fatty Acid Amide Hydrolase (FAAH) and Monoacylglycerol Lipase (MAGL) regulate the degradation of endogenous cannabinoids. Covalent inhibition of these targets by specialized carbamates (e.g., URB597 and JZL184) elevates endocannabinoid tone, offering profound neuroprotective, anti-inflammatory, and analgesic effects[1][8]. Modern drug discovery is currently focused on Multi-Target-Directed Ligands (MTDLs) that combine AChE inhibition with FAAH/MAGL inhibition within a single substituted phenyl carbamate scaffold, thereby addressing both the cognitive decline and neuroinflammation characteristic of neurodegenerative diseases[8].

Self-Validating Experimental Protocol: Modified Ellman's Assay

To ensure trustworthiness and reproducibility in evaluating the biological activity of novel phenyl carbamates, the kinetic parameters must be derived using a rigorously controlled system. The modified Ellman's assay remains the gold standard for quantifying cholinesterase inhibition.

As an Application Scientist, I emphasize that a protocol is only as robust as the understanding of its underlying causality. Below is the self-validating workflow for determining IC50 and kinetic rate constants.

Step-by-Step Methodology

• Buffer and Reagent Preparation:

  • Action: Prepare 0.1 M sodium phosphate buffer at pH 8.0.

  • Causality: The pH strictly maintains the ionization state of the catalytic triad (specifically the histidine residue), which is mandatory for the nucleophilic attack by the active site serine.

• Enzyme-Inhibitor Pre-incubation:

  • Action: Mix the target enzyme (e.g., recombinant human AChE) with varying concentrations of the substituted phenyl carbamate. Incubate at 37°C for 10–15 minutes prior to adding the substrate.

  • Causality: Because carbamates are pseudo-irreversible, time-dependent inhibitors, pre-incubation is critical. It allows the covalent carbamoylation step to reach a steady state before the competitive natural substrate is introduced.

• Addition of Chromogen (DTNB):

  • Action: Add 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to the mixture.

  • Causality: DTNB acts as the detection mechanism. It is highly reactive toward sulfhydryl groups but remains optically silent until the enzymatic reaction begins.

• Reaction Initiation:

  • Action: Add the synthetic substrate, Acetylthiocholine iodide (ATCh).

  • Causality: Uninhibited enzyme hydrolyzes ATCh into acetate and thiocholine. The free sulfhydryl group of thiocholine immediately attacks DTNB, cleaving the disulfide bond to yield the 5-thio-2-nitrobenzoate (TNB) anion.

• Kinetic Spectrophotometry:

  • Action: Continuously monitor the change in absorbance at 412 nm for 5 minutes.

  • Causality: The TNB anion absorbs strongly at 412 nm. The rate of color formation ( ΔA/min ) is directly proportional to the residual enzyme activity. Reduced absorbance relative to the vehicle control validates the inhibitory efficacy of the carbamate.

Step-by-step experimental workflow for the modified Ellman's assay.

References

• Anand, P., & Singh, B. "Synthesis and Evaluation of Substituted 4-methyl-2-oxo-2H-chromen-7-yl Phenyl Carbamates as Potent Acetylcholinesterase Inhibitors and Anti-Amnestic Agents." National Institutes of Health (PubMed).[Link]

• Zdarova Karasova, J., et al. "Synthesis, characterization and in vitro evaluation of substituted N-(2-phenylcyclopropyl)carbamates as acetyl- and butyrylcholinesterase inhibitors." Taylor & Francis.[Link]

• "Design of novel carbamate acetylcholinesterase inhibitors based on the multiple binding sites of acetylcholinesterase." ResearchGate.[Link]

• "General mechanism of pseudoirreversible cholinesterase inhibition by carbamates." ResearchGate.[Link]

• "The Structural Hybrids of Acetylcholinesterase Inhibitors in the Treatment of Alzheimer's Disease: A Review." Herald Scholarly Open Access.[Link]

• "Covalent Inhibition of Recombinant Human Carboxylesterase 1 and 2 and Monoacylglycerol Lipase by the Carbamates JZL184 and URB597." National Institutes of Health (PMC).[Link]

• "Polypharmacological Approaches for CNS Diseases: Focus on Endocannabinoid Degradation Inhibition." MDPI.[Link]

• "Novel carbamate derivatives as selective butyrylcholinesterase inhibitors." ResearchGate.[Link]

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Engineering Fungicidal Efficacy: A Comprehensive Technical Guide to Carbamate and Dithiocarbamate Derivatives

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Medicinal Chemistry & Agrochemical Engineering

Executive Summary

Carbamate (R-O-CO-NH-R') and dithiocarbamate (R-S-CS-NH-R') derivatives represent a cornerstone in both agricultural disease management and clinical antifungal drug development. Their structural plasticity allows for precise tuning of lipophilicity, target affinity, and metabolic stability. As a Senior Application Scientist, I have structured this technical guide to bridge the gap between theoretical molecular design and bench-level experimental validation. We will explore the causal mechanisms driving their fungicidal properties, detail the rational design of next-generation derivatives, and provide self-validating experimental protocols for efficacy screening.

Molecular Mechanisms of Carbamate Fungicides

To engineer superior antifungal agents, one must first understand the precise biochemical vulnerabilities these compounds exploit. Carbamate derivatives do not rely on a single pathway; their efficacy is dictated by their specific functional group substitutions.

Tubulin Dynamics and Cell Division Arrest

Classical benzimidazole carbamates (e.g., benomyl, carbendazim) exert their fungicidal effect by binding directly to fungal monomeric β-tubulin. This binding sterically hinders the addition of new tubulin heterodimers, effectively halting microtubule polymerization. The causality here is straightforward: without a dynamic microtubule network, the fungal cell cannot form a mitotic spindle, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.

Multi-site Disruption: The Dithiocarbamate Advantage

Unlike traditional carbamates, dithiocarbamates (DTCs) are characterized by their multi-site mechanism of action, which drastically reduces the likelihood of target-site resistance[1]. The presence of the sulfur-rich dithio-group allows these molecules to act as potent bidentate ligands.

• Enzyme Inhibition via Metal Chelation: DTCs chelate essential metal cofactors (Zn²⁺, Cu²⁺), stripping them from metalloenzymes.

• Carbonic Anhydrase (CA) Inhibition: DTCs are exceptionally strong inhibitors of β-class fungal carbonic anhydrases (e.g., Can2, CaNce103, CgNce103)[2][3]. By coordinating with the zinc ion in the enzyme's active site, DTCs block the hydration of CO₂, starving the fungus of the bicarbonate necessary for essential biosynthetic pathways (such as lipid and pyrimidine synthesis)[3].

• Proteasome Inhibition & ROS: When complexed with copper, DTCs inhibit the 26S proteasome, leading to a lethal accumulation of ubiquitinated proteins and the generation of reactive oxygen species (ROS)[1].

Figure 1: Multi-target fungicidal mechanisms of dithiocarbamates leading to fungal cell death.

Rational Design of Next-Generation Derivatives

Recent literature highlights three primary strategies for optimizing the carbamate scaffold to combat resistant fungal strains while minimizing environmental and mammalian toxicity.

Green Synthesis of N-Aryl Carbamates

Historically, carbamate synthesis relied on highly toxic phosgene derivatives. Modern approaches utilize green Curtius or Hofmann rearrangements. A recent breakthrough demonstrated the synthesis of novel N-aryl carbamates from aromatic aldehydes via a green Curtius rearrangement[4]. The structure-activity relationship (SAR) revealed that incorporating electron-withdrawing halogens (e.g., chlorine or bromine) on the di-substituted phenyl ring significantly enhanced lipophilicity and membrane permeation, yielding broad-spectrum activity against phytopathogens like Botrytis cinerea and Fusarium graminearum.

Bio-based Acrylate Dithiocarbamic Esters

To mitigate the heavy metal accumulation in soils associated with traditional zinc/manganese-complexed DTCs (like Mancozeb), researchers have synthesized metal-free, bio-based dithiocarbamic esters. By conjugating the dithiocarbamate moiety to an acrylic acid backbone derived from glycerol, scientists created compounds like tert-butyl 3-(N,N-diethyldithiocarbamoyl)-propanoate[5][6]. The bulky tert-butyl group optimizes the hydrophile-lipophile balance (log P ~3.37), facilitating passage through the fungal cell wall to reach intracellular targets in Phytophthora infestans[7].

Betulinic Acid-Dithiocarbamate Conjugates

In clinical mycology, targeting Candida albicans requires overcoming robust efflux pump mechanisms. Conjugating dithiocarbamates to bulky triterpenes like betulinic acid (BA) at the C-28 position has proven highly effective[8][9]. The BA scaffold acts as a lipophilic carrier, dragging the active DTC warhead into the cell where it specifically inhibits β-carbonic anhydrase. This conjugate (DTC2) demonstrated profound synergism with fluconazole, lowering the required dose by 64-fold[9].

Quantitative SAR Data Summary

Compound Class	Target Pathogen	Lead Modification	Efficacy Metric	Mechanistic Note
N-Aryl Carbamates	B. cinerea, F. graminearum	Di-substituted phenyl with halogens (3b2)	EC₅₀ ≈ 12.50 µg/mL	High membrane permeation; Green synthesis
BA-DTC Conjugates	Candida albicans	C-28 DTC conjugation (DTC2)	MIC = 4 µg/mL	β-CA inhibition; Synergistic with fluconazole[9]
Acrylate DTC Esters	Phytophthora infestans	tert-butyl esterification (Compound 6)	19.2% inhibition at 0.58 mM	Metal-free; Lipophilicity-driven entry[7]

Experimental Workflows & Validation Protocols

To ensure scientific integrity, the evaluation of novel carbamate derivatives must follow self-validating protocols. The following methodologies are designed to establish both the baseline potency (MIC) and the dynamic fungicidal causality (Time-Kill).

Protocol 1: In Vitro Antifungal Susceptibility (Broth Microdilution)

Purpose: To determine the Minimum Inhibitory Concentration (MIC) while controlling for solvent toxicity.

• Compound Preparation: Dissolve the carbamate derivative in 100% DMSO to create a 10 mg/mL stock. Causality: Carbamates are highly lipophilic; DMSO ensures complete solvation.

• Media Preparation: Use RPMI-1640 medium buffered to pH 7.0 with MOPS. Causality: MOPS buffering prevents pH fluctuations that could artificially degrade ester-based carbamates.

• Serial Dilution: Dispense 100 µL of RPMI into a 96-well plate. Add 100 µL of the working drug solution to the first well and perform 2-fold serial dilutions. Ensure final DMSO concentration remains <1% v/v to prevent solvent-induced fungal lysis.

• Inoculum Standardization: Suspend fungal colonies in sterile saline. Adjust the optical density (OD₅₃₀) to 0.11 (approx. 106 CFU/mL), then dilute 1:1000 in RPMI. Causality: Standardizing to the logarithmic growth phase ensures the fungi are actively synthesizing targets like tubulin and carbonic anhydrase.

• Incubation & Reading: Add 100 µL of inoculum to all wells. Incubate at 35°C for 24-48 hours. The MIC is the lowest concentration showing 100% visual growth inhibition compared to the drug-free control.

Protocol 2: Time-Kill Kinetics Assay

Purpose: To differentiate between fungistatic and fungicidal activity over time.

• Preparation: Prepare tubes containing 10 mL of Sabouraud Dextrose Broth (SDB) with the carbamate derivative at concentrations of 1×, 2×, 4×, and 8× the established MIC[8].

• Inoculation: Inoculate each tube with the fungal pathogen to achieve a starting density of 105 CFU/mL.

• Kinetic Sampling: At time intervals t = 0, 2, 4, 8, 12, and 24 hours, extract a 100 µL aliquot from each tube.

• Viability Plating: Serially dilute the aliquots in sterile PBS and plate onto Sabouraud Dextrose Agar (SDA). Incubate for 24 hours at 35°C.

• Analysis: Plot log10​ CFU/mL versus time. Validation: A reduction of ≥3log10​ (99.9% kill) from the initial inoculum defines a fungicidal mechanism, whereas a static line indicates a fungistatic mechanism.

Figure 2: Standardized high-throughput screening workflow for novel carbamate derivatives.

References

• Liu, X., et al. (2025). Synthesis, Bioevaluation and Structure-Activity Relationships of Novel N-Aryl Carbamate Derivatives as Potential Fungicidal Agents. MDPI Agronomy. Available at:[Link]

• Amin, H., et al. (2024). Design and synthesis of betulinic acid–dithiocarbamate conjugates as potential antifungal agents against Candida albicans. RSC Advances. Available at:[Link]

• Veignie, E., et al. (2019). Design of New Antifungal Dithiocarbamic Esters Having Bio-Based Acrylate Moiety. ACS Omega. Available at:[Link]

• Monti, S. M., et al. (2012). Dithiocarbamates are strong inhibitors of the beta-class fungal carbonic anhydrases from Cryptococcus neoformans, Candida albicans and Candida glabrata. Bioorganic & Medicinal Chemistry Letters. Available at:[Link]

Sources

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• 2. Dithiocarbamates are strong inhibitors of the beta-class fungal carbonic anhydrases from Cryptococcus neoformans, Candida albicans and Candida glabrata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dithiocarbamates are strong inhibitors of the beta-class fungal carbonic anhydrases from Cryptococcus neoformans, Candida albicans and Candida glabrata - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. pubs.acs.org [pubs.acs.org]
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• 8. Design and synthesis of betulinic acid–dithiocarbamate conjugates as potential antifungal agents against Candida albicans - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05020G [pubs.rsc.org]
• 9. Design and synthesis of betulinic acid–dithiocarbamate conjugates as potential antifungal agents against Candida albicans - RSC Advances (RSC Publishing) [pubs.rsc.org]

The Discovery, Pharmacology, and Analytical Workflows of Carbamate Insecticides

Executive Summary

Carbamate insecticides represent a pivotal class of agrochemicals and public health tools. Originating from natural alkaloid scaffolds, these compounds revolutionized pest management by offering a highly effective, yet more biodegradable alternative to persistent organochlorines. This technical guide details the historical discovery, chemical evolution, mechanism of action, and the analytical methodologies used to quantify their primary pharmacodynamic effect: the reversible inhibition of acetylcholinesterase (AChE).

Historical Discovery and Structural Evolution

The genesis of carbamate pharmacology traces back to the ethnobotanical use of the Calabar bean (Physostigma venenosum) by the Efik people of West Africa in "trial by ordeal" 1. In 1864, the active alkaloid, physostigmine (a natural methyl carbamate ester), was isolated. Its profound cholinergic toxicity inspired the rational design of synthetic analogs.

While early synthetic efforts in the 1930s yielded pharmaceutical agents for glaucoma and myasthenia gravis, the breakthrough in agrochemistry occurred in the 1950s. Researchers at Union Carbide discovered carbaryl (1-naphthyl methylcarbamate), which was commercialized in 1959 2. Carbaryl became the first successful, large-scale carbamate insecticide, prized for its broad-spectrum efficacy and relatively low mammalian toxicity compared to contemporary organophosphates. Subsequent chemical evolution led to the development of highly potent oxime carbamates, such as aldicarb and methomyl, which provided systemic plant protection but carried significantly higher mammalian toxicity risks 3.

Evolution from natural botanical extracts to modern synthetic carbamate insecticides.

Mechanism of Action: Reversible AChE Inhibition

Carbamates exert their insecticidal and toxicological effects by targeting acetylcholinesterase (AChE), the enzyme responsible for hydrolyzing the neurotransmitter acetylcholine (ACh) at cholinergic synapses 4.

Unlike organophosphates, which irreversibly phosphorylate the enzyme, carbamates act as pseudo-irreversible (or reversible) inhibitors. The carbamate moiety binds to the esteratic site of AChE, leading to the carbamylation of the catalytic serine hydroxyl group 4. Because the carbamylated enzyme undergoes spontaneous hydrolysis (decarbamylation) over a period of minutes to hours, the inhibition is transient 5. However, during the inhibition window, ACh accumulates in the synaptic cleft, leading to continuous overstimulation of muscarinic and nicotinic receptors. This manifests as tremors, paralysis, and ultimately respiratory failure in susceptible organisms 6.

Mechanism of reversible acetylcholinesterase inhibition by carbamates.

Quantitative Data: Toxicity and Structural Classification

The structural modifications of the carbamyl functional group drastically alter the physicochemical properties and toxicity profiles of these compounds. The table below summarizes key quantitative metrics for representative carbamates 3.

Carbamate Insecticide	Chemical Class	Target Pests	Representative LD50 (mg/kg)	Reversibility of AChE Inhibition
Carbaryl	Aryl (Naphthyl) Carbamate	Broad-spectrum (beetles, lepidoptera)	> 2000 (Low Toxicity)	Reversible
Carbofuran	Aryl (Benzofuranyl) Carbamate	Soil insects, nematodes	25–39 (High Toxicity)	Reversible
Methomyl	Oxime Carbamate	Lepidoptera, aphids	10–42 (High Toxicity)	Reversible
Aldicarb	Oxime Carbamate	Aphids, nematodes	1.78–5.34 (Extreme Toxicity)	Reversible

Note: LD50 values represent general acute oral toxicity ranges in avian/mammalian models to illustrate the variance across structural classes.

Experimental Protocols: Quantifying AChE Inhibition

To evaluate the efficacy of novel carbamate derivatives or detect environmental contamination, scientists rely on the Ellman’s Assay. As a Senior Application Scientist, I mandate the following self-validating kinetic protocol to ensure robust, reproducible data 7.

Protocol: High-Throughput Kinetic Ellman’s Assay

Rationale & Causality: The assay utilizes acetylthiocholine iodide (ATChI) as a synthetic substrate. AChE hydrolyzes ATChI into thiocholine and acetic acid. The liberated thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to form 5-thio-2-nitrobenzoate (TNB2-), a yellow chromophore absorbing at 412 nm. By measuring the rate of color formation, we can calculate the initial velocity ( V0​ ) of the enzyme and determine the IC50 of the carbamate inhibitor.

Step-by-Step Methodology:

• Buffer Preparation : Prepare 0.1 M Sodium Phosphate Buffer, pH 8.0.

  • Causality: AChE exhibits optimal catalytic activity at slightly alkaline pH, and DTNB requires pH > 7.0 for efficient ionization of the TNB2- product.

• Reagent Formulation :

  • Prepare 10 mM DTNB in the phosphate buffer.

  • Prepare 10 mM ATChI in deionized water (must be prepared fresh daily to prevent spontaneous hydrolysis).

  • Dilute AChE enzyme to a working concentration of 0.1 U/mL.

• Self-Validating Plate Setup (96-well format) :

  • Enzyme Blank (Background): 50 µL Buffer + 50 µL DTNB + 25 µL ATChI. (Accounts for non-enzymatic ATChI hydrolysis).

  • 100% Activity Control: 25 µL Buffer (with vehicle solvent) + 25 µL AChE + 50 µL DTNB + 25 µL ATChI. (Establishes uninhibited V0​ ).

  • Test Wells: 25 µL Carbamate Inhibitor (serial dilutions) + 25 µL AChE + 50 µL DTNB + 25 µL ATChI.

• Pre-Incubation : Add the buffer/inhibitor, enzyme, and DTNB to the microplate. Incubate at 25°C for 10 minutes.

  • Causality: Carbamates are pseudo-irreversible inhibitors. Pre-incubating the enzyme with the carbamate allows the carbamylation reaction to reach a steady state before the competing substrate is introduced.

• Reaction Initiation & Kinetic Measurement :

  • Rapidly add 25 µL of ATChI to all wells using a multichannel pipette.

  • Immediately place the plate in a microplate reader. Measure absorbance at 412 nm every 1 minute for 15 minutes.

  • Causality: Kinetic reads allow the calculation of the initial velocity ( V0​ ) from the linear portion of the curve, eliminating artifacts from eventual product inhibition or substrate depletion.

Workflow of the kinetic Ellman's assay for quantifying AChE inhibition.

Conclusion and Resistance Paradigms

While carbamates have historically provided excellent pest control, their efficacy is increasingly challenged by resistance mechanisms. Insects develop resistance primarily through target-site insensitivity (point mutations in the AChE gene that prevent carbamate binding) or enhanced metabolic detoxification (upregulation of cytochrome P450 monooxygenases and carboxylesterases) 8. Understanding the precise molecular interactions and continuously monitoring resistance via robust biochemical assays remains critical for modern drug and agrochemical development.

References

• Title: Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Source: nih.gov.
• Title: Aspects of Pesticidal Uses of Carbaryl on Man and the Environment. Source: epa.gov.
• Title: Pesticides: Chemistry, Manufacturing, Regulation, Usage and Impacts on Population in Kenya. Source: intechopen.com.
• Title: Acetylcholinesterase Inhibitors: Pharmacology and Toxicology. Source: nih.gov.
• Title: How Do Carbamate Pesticides Compare to Organophosphates in Their Toxic Mechanism? Source: sustainability-directory.com.
• Title: Organophosphate and Carbamate Insecticide Poisoning. Source: purdue.edu.
• Title: Protocol for Measuring Acetylcholinesterase (AChE) Inhibition with "AChE-IN-8". Source: benchchem.com.
• Title: Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides. Source: frontiersin.org.

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• 3. Pesticides: Chemistry, Manufacturing, Regulation, Usage and Impacts on Population in Kenya | IntechOpen [intechopen.com]
• 4. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Frontiers | Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides [frontiersin.org]

The Carbamate Pharmacophore in Modern Drug Discovery: Mechanistic Insights and Novel Therapeutic Applications

Introduction: The Carbamate Motif in Medicinal Chemistry

Organic carbamates (urethanes) represent a highly versatile structural motif in modern drug discovery. Structurally characterized by an amide-ester hybrid functionality, carbamates exhibit exceptional chemical and proteolytic stability compared to traditional ester or amide bonds 1. This stability, coupled with their inherent ability to permeate lipid bilayers, makes them ideal candidates for central nervous system (CNS) therapeutics and systemic prodrugs 2. By acting as a stable peptide bond surrogate, the carbamate group allows researchers to finely tune the pharmacokinetic and pharmacodynamic profiles of novel therapeutic compounds.

Mechanistic Pathways and Target Interactions

Carbamates modulate biological targets through two primary mechanisms: direct covalent modification and allosteric/non-covalent binding.

• Covalent Inhibition (Pseudo-Irreversible): In neurodegenerative disease therapies, carbamates like rivastigmine act as pseudo-irreversible inhibitors of acetylcholinesterase (AChE). The carbamate moiety covalently carbamylates the catalytic serine residue in the AChE active site. Because the decarbamylation process is significantly slower than deacetylation, the enzyme remains transiently inactivated, prolonging the half-life of acetylcholine in the synaptic cleft 3.

• Allosteric Modulation: In antiepileptic drugs (AEDs) such as felbamate and retigabine, the carbamate group facilitates critical hydrogen bonding with target residues. Felbamate modulates N-methyl-D-aspartate (NMDA) receptors and enhances gamma-aminobutyric acid (GABA) activity, effectively dampening the excessive neuronal firing that characterizes seizures 1.

Mechanistic pathway of pseudo-irreversible AChE inhibition by carbamate therapeutics.

Novel Therapeutic Applications

• Alzheimer's Disease (AD) & Dual-Action Modulators: Recent pharmacophore-based designs have yielded multifunctional carbamates that not only inhibit AChE but also modulate amyloidogenesis. For example, novel (−)-meptazinol carbamates demonstrate nanomolar AChE inhibitory potency while simultaneously lowering Amyloid-β (Aβ42) levels by down-regulating APP mRNA translation 3.

• Oncology & Prodrugs: Carbamates are extensively utilized to mask phenolic or alcoholic hydroxyl groups, creating prodrugs with enhanced aqueous solubility and delayed first-pass metabolism (e.g., irinotecan, bambuterol). Furthermore, substituting specific side chains in natural inhibitors (like fumagillin) with carbamoyl moieties has been shown to increase antitumor potency up to 50-fold 1.

Quantitative Data: Pharmacological Profiles

To understand the structure-activity relationship (SAR), we must compare the kinetic and binding properties of standard versus novel carbamate derivatives.

Compound Class	Primary Target	IC50 / Binding Affinity	Mechanism of Action	Key Physicochemical Benefit
Traditional AChE Inhibitors (e.g., Physostigmine)	AChE	~15 - 30 nM	Pseudo-irreversible carbamylation	High CNS penetrance; limited by high acute toxicity.
Multifunctional Carbamates (e.g., Phenylcarbamate 43)	AChE & APP mRNA	~31.6 nM (AChE)	Uncompetitive AChE inhibition + Aβ lowering	Dual-action; 51.9% decrease in Aβ42; lower acute toxicity.
Antiepileptic Carbamates (e.g., Felbamate)	NMDA / GABA	Low µM range	Allosteric modulation	High proteolytic stability; improved oral bioavailability.
Carbamate Prodrugs (e.g., Irinotecan)	Topoisomerase I	N/A (Prodrug)	Enzymatic hydrolysis to active SN-38	Drastically improved aqueous solubility.

Experimental Methodologies: Synthesis & Validation

To ensure scientific integrity and reproducibility, the following self-validating protocols outline the synthesis of novel carbamates and their subsequent enzymatic validation.

Protocol 1: Synthesis of Phenylcarbamates via Phenyl Chloroformate Precursors

Causality & Rationale: Phenyl chloroformate is selected over phosgene due to its superior safety profile while maintaining high electrophilicity. It reacts predictably with primary and secondary amines to form stable carbamates 4.

• Preparation: Dissolve the amine precursor (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Reasoning: Anhydrous conditions prevent moisture-induced hydrolysis of the highly reactive chloroformate.

• Base Addition: Add an organic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (1.5 eq). Reasoning: The base acts as an acid scavenger to neutralize the HCl byproduct, driving the reaction forward and preventing amine hydrochloride salt precipitation.

• Electrophile Addition: Cool the mixture to 0°C. Dropwise, add phenyl chloroformate (1.1 eq). Reasoning: Cooling controls the exothermic nucleophilic acyl substitution, minimizing the formation of unwanted urea byproducts.

• Reaction & Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor via TLC or LC-MS until the amine is consumed.

• Workup & Self-Validation: Quench with saturated aqueous NaHCO3. Extract with DCM, wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Validate the final structure using 1H/13C NMR to confirm the presence of the carbamate N-H and carbonyl peaks before proceeding to biological assays.

Protocol 2: In Vitro AChE Inhibition Kinetics (Modified Ellman’s Assay)

Causality & Rationale: Ellman’s method utilizes 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB). As AChE hydrolyzes the artificial substrate acetylthiocholine, the resulting thiocholine reacts with DTNB to produce 5-thio-2-nitrobenzoate, a yellow anion. This allows for precise, continuous spectrophotometric monitoring of enzyme kinetics at 412 nm.

• Reagent Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Dissolve DTNB (0.3 mM final) and acetylthiocholine iodide (0.5 mM final) in the buffer.

• Inhibitor Incubation: In a 96-well microplate, add 160 µL of buffer, 10 µL of recombinant human AChE (0.03 U/mL), and 10 µL of the synthesized carbamate (serially diluted). Incubate at 37°C for 15 minutes. Reasoning: Pre-incubation is critical for carbamates, as they are time-dependent, pseudo-irreversible inhibitors requiring time to properly carbamylate the active site.

• Reaction Initiation: Add 20 µL of the DTNB/acetylthiocholine mixture to initiate the reaction.

• Data Acquisition: Immediately measure absorbance at 412 nm every 30 seconds for 10 minutes using a microplate reader.

• Analysis: Calculate the initial velocity (V0) from the linear portion of the absorbance-time curve. Determine IC50 values using non-linear regression analysis.

High-throughput experimental workflow for the synthesis and validation of novel carbamates.

Conclusion

The carbamate pharmacophore remains an indispensable tool in medicinal chemistry. By acting as a stable peptide bond surrogate and offering highly tunable electronic and steric properties, novel carbamate compounds are overcoming the pharmacokinetic limitations of traditional amides. Future drug development will likely focus on utilizing computational pharmacophore modeling to design highly selective, multifunctional carbamates capable of tackling complex, multi-pathogenic diseases like Alzheimer's and refractory epilepsy.

References

• Source: Arhiv za higijenu rada i toksikologiju (PMC)
• Source: Journal of Medicinal Chemistry (ACS Publications / PMC)
• Title: Pharmacophore-based design and discovery of (−)
• Title: Application Notes and Protocols for the Synthesis of Carbamates Using Phenyl Chloroformate Precursors Source: BenchChem URL

Sources

• 1. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacophore-based design and discovery of (−)-meptazinol carbamates as dual modulators of cholinesterase and amyloidogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application of Allyl N-(4-chlorophenyl)carbamate in Antifungal Assays: A Technical Guide

Introduction: The Emergence of Carbamates in Antifungal Research

The carbamate structural motif is a cornerstone in the development of bioactive compounds, with a significant history in agricultural and medicinal chemistry.[1][2][3] Carbamate derivatives are recognized for their broad-spectrum fungicidal activities, which are often attributed to their ability to interfere with essential enzymatic processes in fungi.[2][3] Specifically, N-aryl carbamates bearing halogen substitutions have demonstrated considerable promise as potent antifungal agents.[4] Allyl N-(4-chlorophenyl)carbamate, the subject of this guide, represents a compound of interest within this chemical class, warranting a thorough investigation of its antifungal potential.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of Allyl N-(4-chlorophenyl)carbamate in antifungal assays. It is designed to offer not only detailed, step-by-step protocols but also the scientific rationale behind the experimental choices, ensuring a robust and reproducible assessment of this compound's antifungal efficacy.

Scientific Rationale: Mechanism of Action of Carbamate Fungicides

The antifungal activity of many carbamate compounds, particularly the methyl benzimidazole carbamates (MBCs), is well-established to arise from their interference with fungal cell division.[5] These compounds bind to β-tubulin, a critical protein component of microtubules. This binding disrupts the assembly of the mitotic spindle, a structure essential for chromosome segregation during mitosis. Consequently, fungal cell division is arrested, leading to an inhibition of growth and proliferation.

Another proposed mechanism for some carbamate fungicides is the targeting of thiol-containing enzymes within the fungal cell.[2][3] The electrophilic nature of the carbamate carbonyl group can facilitate reactions with the sulfhydryl groups of cysteine residues in enzymes, leading to their inactivation. This can disrupt various metabolic pathways crucial for fungal survival. When evaluating a novel carbamate derivative like Allyl N-(4-chlorophenyl)carbamate, it is plausible that either or both of these mechanisms could be at play.

In Vitro Antifungal Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standardized and widely accepted technique for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[6][7][8] The protocols outlined below are adapted from the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) document M38-A2 for filamentous fungi and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) documents for yeasts and molds.[6][9][10][11][12][13]

Protocol 1: Antifungal Susceptibility Testing Against Filamentous Fungi (Molds)

This protocol is based on the CLSI M38-A2 standard and is suitable for testing against molds such as Aspergillus fumigatus, Fusarium oxysporum, and other pathogenic or agriculturally relevant filamentous fungi.[9][10][14][15]

Materials:

• Allyl N-(4-chlorophenyl)carbamate

• Dimethyl sulfoxide (DMSO)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate

• MOPS (3-(N-morpholino)propanesulfonic acid) buffer

• Sterile, 96-well flat-bottom microtiter plates

• Spectrophotometer

• Sterile, distilled water

• Fungal isolates (e.g., Aspergillus fumigatus ATCC 204305, Fusarium solani)

• Potato Dextrose Agar (PDA) plates

• Sterile 0.85% saline with 0.05% Tween 80

• Hemocytometer or spectrophotometer for spore counting

Step-by-Step Methodology:

• Preparation of Antifungal Stock Solution:

  • Dissolve Allyl N-(4-chlorophenyl)carbamate in DMSO to a final concentration of 1280 µg/mL. The high concentration is to ensure that the final DMSO concentration in the assay is minimal and does not affect fungal growth.

• Preparation of Microtiter Plates:

  • Prepare a 2X working solution of the compound by diluting the stock solution in RPMI-1640 medium.

  • Perform serial two-fold dilutions of the 2X working solution in RPMI-1640 medium directly in the 96-well plates. The final volume in each well should be 100 µL. This will result in a concentration gradient of the test compound.

  • Include a drug-free well (growth control) containing 100 µL of RPMI-1640 medium and a sterility control well (medium only).

• Inoculum Preparation:

  • Culture the fungal isolate on a PDA plate at 35°C for 5-7 days to encourage sporulation.

  • Harvest the conidia by flooding the plate with sterile 0.85% saline containing 0.05% Tween 80 and gently scraping the surface with a sterile loop.

  • Transfer the resulting suspension to a sterile tube and allow the heavy particles to settle for 3-5 minutes.

  • Adjust the conidial suspension to a concentration of 0.4 x 10⁴ to 5 x 10⁴ CFU/mL using a hemocytometer or by adjusting the optical density with a spectrophotometer as per CLSI M38-A2 guidelines.[6][16]

• Inoculation and Incubation:

  • Add 100 µL of the adjusted inoculum suspension to each well of the microtiter plate (except the sterility control). This will bring the final volume to 200 µL and dilute the compound to its final 1X concentration.

  • Seal the plates and incubate at 35°C for 46-72 hours, depending on the growth rate of the fungus.

• Reading and Interpretation of Results:

  • The MIC is defined as the lowest concentration of the compound that causes a complete inhibition of visible growth as observed with the naked eye.

  • For some compounds, a significant reduction in growth (e.g., ≥50% inhibition) compared to the growth control may be considered the endpoint.

Protocol 2: Antifungal Susceptibility Testing Against Yeasts

This protocol is adapted from the EUCAST E.DEF 7.3.2 guidelines and is suitable for testing against yeast species like Candida albicans and Cryptococcus neoformans.[12]

Materials:

• Allyl N-(4-chlorophenyl)carbamate

• DMSO

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, supplemented with 2% glucose

• MOPS buffer

• Sterile, 96-well flat-bottom microtiter plates

• Spectrophotometer

• Sterile, distilled water

• Yeast isolates (e.g., Candida albicans ATCC 90028)

• Sabouraud Dextrose Agar (SDA) plates

Step-by-Step Methodology:

• Preparation of Antifungal Stock and Working Solutions:

  • Prepare the stock solution of Allyl N-(4-chlorophenyl)carbamate in DMSO as described in Protocol 1.

  • Prepare 2X working solutions and perform serial dilutions in the 96-well plates with RPMI-1640 (with 2% glucose) as the diluent.

• Inoculum Preparation:

  • Culture the yeast isolate on an SDA plate at 35°C for 24 hours.

  • Prepare a suspension of the yeast cells in sterile distilled water.

  • Adjust the cell density of the suspension to a 0.5 McFarland standard using a spectrophotometer (at 530 nm). This corresponds to approximately 1-5 x 10⁶ CFU/mL.

  • Dilute this suspension 1:10 in sterile distilled water to obtain the final inoculum.

• Inoculation and Incubation:

  • Add 100 µL of the final inoculum to each well of the microtiter plate, resulting in a final inoculum size of 0.5-2.5 x 10⁵ CFU/mL.

  • Incubate the plates at 35°C for 24 hours. For some slower-growing species, incubation may be extended to 48 hours.

• Reading and Interpretation of Results:

  • The MIC endpoint is determined by reading the absorbance at 530 nm using a microplate reader or by visual inspection.

  • The MIC is defined as the lowest concentration of the compound that causes a 50% reduction in turbidity compared to the growth control.

Data Presentation and Interpretation

The results of the broth microdilution assays should be presented in a clear and concise manner. A table summarizing the MIC values for Allyl N-(4-chlorophenyl)carbamate against a panel of representative fungal species is recommended for easy comparison.

Table 1: Hypothetical MIC Values of Allyl N-(4-chlorophenyl)carbamate against Various Fungal Pathogens.

Fungal Species	Strain	MIC (µg/mL)
Aspergillus fumigatus	ATCC 204305	8
Fusarium oxysporum	Clinical Isolate	16
Botrytis cinerea	Agricultural Isolate	4
Candida albicans	ATCC 90028	32
Cryptococcus neoformans	Clinical Isolate	16

Interpretation of Results:

The obtained MIC values provide a quantitative measure of the in vitro antifungal activity of Allyl N-(4-chlorophenyl)carbamate. Lower MIC values indicate higher potency. These results can be compared to those of standard antifungal drugs to benchmark the efficacy of the test compound. It is important to note that in vitro activity does not always directly translate to in vivo efficacy, and further studies are required to establish the therapeutic potential of the compound.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams created using Graphviz illustrate the workflows for antifungal susceptibility testing.

Caption: General Workflow for Broth Microdilution Assay.

Caption: Potential Antifungal Mechanisms of Carbamates.

Conclusion and Future Directions

The protocols detailed in this application note provide a robust framework for the initial in vitro evaluation of Allyl N-(4-chlorophenyl)carbamate's antifungal activity. By adhering to standardized methodologies, researchers can generate reliable and comparable data. The presented MIC values, while hypothetical, illustrate how to report and begin interpreting the compound's potency and spectrum of activity.

Further research should focus on elucidating the precise mechanism of action of Allyl N-(4-chlorophenyl)carbamate. Investigating its effects on fungal morphology, cell wall integrity, and specific enzymatic activities would provide valuable insights. Additionally, exploring the potential for synergistic interactions with existing antifungal drugs could open new avenues for combination therapies. Ultimately, promising in vitro results will pave the way for in vivo studies to assess the compound's efficacy and safety in a more complex biological system.

References

• Antifungal Susceptibility Testing: Current Approaches. Clinical Microbiology Reviews. [Link]

• Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin against Molds. ResearchGate. [Link]

• Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi; Approved Standard— Second Edition. Clinical and Laboratory Standards Institute. [Link]

• Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Publications. [Link]

• Fungicide Resistance: Progress in Understanding Mechanism, Monitoring, and Management. APS Journals. [Link]

• Green Synthesis and Antifungal Activities of Novel N-Aryl Carbamate Derivatives. PMC. [Link]

• Metabolism/transformation of various carbamate pesticides by fungi. ResearchGate. [Link]

• Carbamate Toxicity. NCBI Bookshelf. [Link]

• Predicting Resistance by Mutagenesis: Lessons from 45 Years of MBC Resistance. PMC. [Link]

• Antifungal Susceptibility of Yeasts and Filamentous Fungi by CLSI Broth Microdilution Testing. PubMed. [Link]

• Synthesis, Bioevaluation and Structure-Activity Relationships of Novel N-Aryl Carbamate Derivatives as Potential Fungicidal Agents. MDPI. [Link]

• M38 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi. Clinical & Laboratory Standards Institute | CLSI. [Link]

• Antifungal Susceptibility Testing: Current Approaches. PMC. [Link]

• EUCAST Definitive Document EDef 7.1: Method for the Determination of Broth Dilution MICs of Antifungal Agents for Fermentative Yeasts. PubMed. [Link]

• MODE OF ACTION OF CARBAMATES. Annual Reviews. [Link]

• Microbiology and Biochemistry of Pesticides Biodegradation. PMC. [Link]

• Green Synthesis and Antifungal Activities of Novel N-Aryl Carbamate Derivatives. MDPI. [Link]

• CLSI M38-A2 - Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi: Approved Standard - Second Edition (Vol 28 No. 16). ANSI Webstore. [Link]

• PRINCIPLES OF FUNGICIDE RESISTANCE. Purdue University. [Link]

• Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi. ANSI Webstore. [Link]

• Fungicide resistance. AFREN. [Link]

• An Overview on Biodegradation of Carbamate Pesticides by Soil Bacteria. Pertanika Journal. [Link]

• EUCAST E Def 7.3.2 Yeast Testing Definitive Revised 2020. Scribd. [Link]

• Comparison of the Sensititre YeastOne and CLSI M38-A2 Microdilution Methods in Determining the Activity of Amphotericin B, Itraconazole, Voriconazole, and Posaconazole against Aspergillus Species. ASM Journals. [Link]

• EUCAST Antifungal MIC Method for Moulds. Scribd. [Link]

• Methyl Benzimidazole Carbamate (MBC) [Group 1] management strategy. New Zealand Plant Protection Society. [Link]

• A Practical Guide to Antifungal Susceptibility Testing. PMC. [Link]

• Paper : - Pesticide Chemistry Carbamates:. e-Krishi Shiksha. [Link]

• The Influence of Medium Composition on EUCAST and Etest Antifungal Susceptibility Testing. MDPI. [Link]

• A Pragmatic Approach to Susceptibility Classification of Yeasts without EUCAST Clinical Breakpoints. MDPI. [Link]

• Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Publications. [Link]

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• 3. Green Synthesis and Antifungal Activities of Novel N-Aryl Carbamate Derivatives | MDPI [mdpi.com]
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• 6. journals.asm.org [journals.asm.org]
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• 9. njccwei.com [njccwei.com]
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• 11. EUCAST definitive document EDef 7.1: method for the determination of broth dilution MICs of antifungal agents for fermentative yeasts - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. webstore.ansi.org [webstore.ansi.org]
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• 16. journals.asm.org [journals.asm.org]

High-Performance Liquid Chromatography (HPLC) for carbamate analysis

Advanced Application Note: High-Performance Liquid Chromatography (HPLC) with Post-Column Derivatization for N-Methylcarbamate Analysis

Mechanistic Principles & Rationale

N-methylcarbamates and N-methylcarbamoyloximes are broad-spectrum pesticides widely utilized in global agriculture. Analytically, these compounds present a significant challenge: they lack the conjugated pi-electron systems required for strong natural UV absorbance and do not inherently fluoresce[1]. Direct UV detection is therefore inadequate for complex environmental matrices (such as drinking water or soil extracts) due to severe matrix suppression and poor signal-to-noise ratios.

To achieve the stringent parts-per-trillion (ppt) minimum detection limits (MDLs) mandated by regulatory frameworks like the European Union regulation 98/83/EC and U.S. EPA Method 531.2, causality dictates the use of High-Performance Liquid Chromatography (HPLC) coupled with Post-Column Derivatization (PCD) and Fluorescence Detection (FLD)[1][2].

This methodology relies on a highly specific, two-stage post-column chemical reaction:

• Base-Catalyzed Hydrolysis: Following reversed-phase separation, the column effluent is continuously mixed with 0.075 N sodium hydroxide (NaOH) inside a heated reactor (80–100 °C). The thermal energy and high pH drive the quantitative cleavage of the carbamate ester bond, yielding methylamine[2].

• Fluorogenic Derivatization: The methylamine intermediate is subsequently reacted with o-phthalaldehyde (OPA) and a nucleophilic thiol (such as 2-mercaptoethanol or N,N-dimethyl-2-mercaptoethylamine) at ambient temperature. The thiol acts as a nucleophile to close the isoindole ring, producing a highly fluorescent derivative that is easily quantified with exceptional selectivity[2].

Figure 1: HPLC post-column derivatization workflow for carbamate analysis.

Analytical Parameters & Data Presentation

Modern column technologies (e.g., 3 µm particle size) provide higher theoretical plates than legacy 4 µm columns, yielding sharper peaks and improving MDLs by up to ten-fold[1]. The column compartment is explicitly heated to 50 °C to lower the viscosity of the methanol/water mobile phase, which improves mass transfer kinetics and reduces system backpressure.

Table 1: Optimized HPLC Gradient Conditions Mobile Phase A: Reagent Water | Mobile Phase B: Methanol (HPLC Grade)

Time (min)	% Water (A)	% Methanol (B)	Flow Rate (mL/min)	Rationale
0.0	100	0	0.9	Retain highly polar analytes (e.g., Aldicarb sulfoxide).
1.0	100	0	0.9	Isothermal hold to stabilize baseline.
1.1	82	18	0.9	Initial gradient step to elute mid-polarity compounds.
36.0	30	70	0.9	Linear ramp to elute strongly retained carbamates.

| 39.0 | 30 | 70 | 0.9 | Column wash to remove hydrophobic matrix interferences. |

Table 2: Post-Column Reactor (PCR) Parameters

Parameter	Hydrolysis Stage (Reactor 1)	Derivatization Stage (Reactor 2)
Reagent	0.075 N NaOH	OPA + Thiol Nucleophile
Temperature	100 °C	Ambient (~25 °C)
Reagent Flow Rate	0.3 mL/min	0.3 mL/min

| Reactor Volume | 500 µL | 100 µL |

Table 3: Target Analytes and Minimum Detection Limits (MDLs) Data adapted from optimized EPA Method 531.2 performance metrics[1].

Elution Order	Analyte	CAS Number	Typical MDL (µg/L)
1	Aldicarb sulfoxide	1646-87-3	0.007
2	Aldicarb sulfone	1646-88-4	0.009
3	Oxamyl	23135-22-0	0.008
4	Methomyl	16752-77-5	0.004
5	3-Hydroxycarbofuran	16655-82-6	0.008
6	Aldicarb	116-06-3	0.010
7	Propoxur	114-26-1	0.006
8	Carbofuran	1563-66-2	0.005
9	Carbaryl	63-25-2	0.004

| 10 | Methiocarb | 2032-65-7 | 0.009 |

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and scientific integrity, this protocol is designed as a self-validating system. Each step includes a causality-driven quality control check.

Step 1: Sample Collection and Preservation

Carbamates are highly susceptible to base-catalyzed degradation. Without immediate preservation, target analytes will hydrolyze in the sample bottle before reaching the laboratory.

• Collect the aqueous sample in a 40-mL or 60-mL amber glass vial.

• Buffer Addition: Immediately add potassium dihydrogen citrate to achieve a concentration of 9.2 to 9.5 g/L. Validation: Verify the sample pH is ~3.8. This specific acidic environment prevents the premature hydrolysis of sensitive analytes like oxamyl and carbaryl[2].

• Dechlorination: Add sodium thiosulfate (80 to 320 mg/L) to neutralize residual free chlorine, preventing the oxidative destruction of the analytes[2].

Step 2: System Priming and Equilibration

• Flush the HPLC system with Reagent Water to remove any previously used buffers.

• Install the C18 Carbamate analytical column (e.g., 3.0 × 150 mm, 3 µm) and set the column oven to 50 °C[1].

• Prime the post-column derivatization module (e.g., Pickering Onyx PCX) with 0.075 N NaOH and the OPA/Thiol reagent[3].

• Set the FLD to an excitation wavelength of 330 nm and an emission wavelength of 465 nm.

• Self-Validation Check: Monitor the detector baseline for 15 minutes. A peak-to-peak noise of < 0.1 mV confirms that the OPA reagent is free of primary amine contamination and the pump flow is pulse-free.

Step 3: Calibration and System Suitability

• Inject a Reagent Blank (preserved reagent water). Validation: The chromatogram must show no peaks greater than 1/3 of the MDL in the retention time windows of the target analytes.

• Inject a mid-level calibration standard (e.g., 0.2 µg/L)[1].

• Self-Validation Check: Calculate the chromatographic resolution (Rs). The system is only validated for sample analysis if Rs ≥ 1.5 for all adjacent peak pairs[1].

Step 4: Sample Analysis and Post-Run Maintenance

• Inject 10 to 100 µL of the preserved, filtered (0.45 µm PTFE) sample[2].

• Execute the gradient as defined in Table 1.

• Critical Maintenance: Upon completion of the sequence, flush the post-column reactors with reagent water. Causality: Leaving NaOH in the heated reactor will cause salt precipitation, while stagnant OPA will crystallize and permanently clog the narrow-bore PEEK tubing of the derivatization module.

References

• EPA Method 531.2: Measurement of N-Methylcarbamoyloximes and N-Methylcarbamates in Water By Direct Aqueous Injection HPLC With Postcolumn Derivatization. U.S. Environmental Protection Agency. 2

• Faster, More Sensitive Determination of Carbamates in Drinking Water. LCGC International. 1

• Next Generation HPLC Post-Column Derivatization Instruments. Pickering Laboratories. 3

• Determination of N-Methylcarbamates (Application Brief 115). Fisher Scientific / Dionex. Link

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. epa.gov [epa.gov]
• 3. pickeringlabs.com [pickeringlabs.com]

Experimental Protocol for the N-Acylation of Carbamates: A Guide to Synthesis and Mechanism

An Application Note for Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

The N-acylation of carbamates to form N-acyl carbamates (or N-acylurethanes) is a pivotal transformation in modern organic and medicinal chemistry. These products serve as crucial synthetic intermediates and are integral components of various bioactive molecules.[1][2][3] However, the reduced nucleophilicity of the carbamate nitrogen compared to a primary or secondary amine presents a unique synthetic challenge. This guide provides a comprehensive overview of a robust and efficient Lewis acid-catalyzed protocol for the N-acylation of carbamates, detailing the underlying mechanism, experimental procedures, and optimization strategies to empower researchers in their synthetic endeavors.

Introduction: The Significance of N-Acyl Carbamates

Carbamates are ubiquitous functional groups in pharmaceuticals and agrochemicals, valued for their stability and ability to act as bioisosteres of amide bonds.[4][5] The subsequent acylation of the carbamate nitrogen atom yields N-acyl carbamates, a class of compounds with significant utility. They are key building blocks in asymmetric synthesis, particularly N-acyl oxazolidinones which serve as powerful chiral auxiliaries.[1][3] Furthermore, this moiety is found in numerous pharmaceutically active agents and is explored in prodrug design.[6][7]

Traditional methods for their synthesis often require harsh conditions or highly reactive acylating agents like acyl chlorides in the presence of a base.[1][8] Such methods can suffer from limited functional group tolerance. The development of milder, more efficient catalytic methods, particularly those employing Lewis acids, has been a significant advancement, offering a more practical and versatile route to these valuable compounds.[1][2] This document focuses on a Lewis acid-catalyzed approach, providing both the theoretical grounding and practical steps for its successful implementation.

The Reaction Mechanism: Activating the Acyl Donor

The core challenge in carbamate N-acylation is overcoming the low nucleophilicity of the carbamate nitrogen, whose lone pair is delocalized into the adjacent carbonyl group. Direct reaction with a standard carboxylic acid or even an anhydride is typically inefficient without activation.

A Lewis acid catalyst facilitates the reaction by activating the acylating agent, usually a carboxylic anhydride. The mechanism proceeds as follows:

• Activation of the Anhydride: The Lewis acid (e.g., ZnCl₂) coordinates with one of the carbonyl oxygen atoms of the anhydride.

• Enhanced Electrophilicity: This coordination withdraws electron density from the carbonyl carbon, rendering it significantly more electrophilic and susceptible to nucleophilic attack.

• Nucleophilic Attack: The lone pair of the carbamate nitrogen attacks the activated carbonyl carbon.

• Tetrahedral Intermediate Formation: A tetrahedral intermediate is formed.

• Collapse and Product Formation: The intermediate collapses, eliminating a carboxylate leaving group and releasing the Lewis acid catalyst. A final deprotonation step yields the neutral N-acyl carbamate product.

This catalytic cycle allows the reaction to proceed under mild conditions, often solvent-free, with only a catalytic amount of the Lewis acid required.[1][2]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Self-Immolative Linker for the pH-Responsive Release of Amides | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. sciforum.net [sciforum.net]

Gas Chromatography-Mass Spectrometry (GC-MS) methods for carbamate detection

Application Note: Advanced Gas Chromatography-Mass Spectrometry (GC-MS) Strategies for Carbamate Detection

Introduction: The Analytical Challenge of Carbamates

Carbamates—ranging from widely used agricultural insecticides (e.g., carbofuran, carbaryl) to naturally occurring toxic contaminants in fermented foods (e.g., ethyl carbamate)—present a notorious challenge for gas chromatography. Due to the thermally labile nature of the N-methylcarbamate linkage, these compounds readily degrade in standard heated GC injection ports (>150°C), typically breaking down into their corresponding phenols and methyl isocyanate[1].

Historically, this instability forced laboratories to rely on Liquid Chromatography (LC) with post-column fluorescence derivatization (e.g., EPA Method 531.2)[2]. While LC-MS/MS is an alternative, electrospray ionization (ESI) of carbamates often produces a single protonated ion with minimal fragmentation, severely limiting the spectral confirmation required by modern regulatory frameworks[1].

The Solution: By employing targeted chemical derivatization—specifically in-injector flash methylation or pre-column 9-xanthydrol alkylation —we can replace the labile nitrogen proton with a stable functional group. This structural modification prevents thermal degradation, allowing analysts to leverage the superior chromatographic resolution and definitive MS/MS fragmentation of gas chromatography[1][3].

Mechanistic Insights: Causality in Experimental Design

To build a robust GC-MS method, one must understand the chemical mechanisms dictating the sample preparation:

• Flash Methylation (In-Port Reaction): Utilizing a methylating agent like trimethylphenylammonium hydroxide (TMPAH) directly in a hot split injector (250°C) forces an instantaneous reaction. The thermal energy vaporizes the solvent while simultaneously driving the alkylation of the N-aryl and O-aryl carbamates. This transforms the labile carbamate into a highly volatile, thermally stable methyl derivative before it even reaches the column head[1].

• 9-Xanthydrol Derivatization: For trace analysis in complex aqueous or food matrices, reacting the primary/secondary amine groups of carbamates with 9-xanthydrol under acidic conditions forms a bulky xanthyl derivative[3][4]. This massive functional group not only stabilizes the molecule but also produces distinct, high-mass fragments during Electron Ionization (EI), drastically improving the Signal-to-Noise (S/N) ratio by shifting the target ions away from low-mass matrix background noise[5].

Analytical Workflow

Caption: Workflow for the derivatization and GC-MS/MS analysis of thermally labile carbamates.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed as self-validating systems. Built-in quality control (QC) checkpoints ensure that any failure in extraction or derivatization is immediately identifiable.

Protocol A: In-Injector Flash Methylation for Carbamate Pesticides in Water

Optimized for EPA Method 632 target analytes using GC-MS/MS[1].

• Sample Extraction: Extract 100 mL of the aqueous sample with 30 mL of methylene chloride.

  • Self-Validation Checkpoint: Spike the sample with a surrogate standard (e.g., 4-Bromo-3,5-dimethylphenyl-N-methylcarbamate) prior to extraction. Recovery must be 80–120% to validate extraction efficiency[4].

• Concentration: Evaporate the organic layer to near dryness under a gentle stream of nitrogen (do not use heat exceeding 35°C to prevent premature degradation).

• Reconstitution: Reconstitute the residue in 1.0 mL of methanol.

• Reagent Addition: Add 50 µL of TMPAH (0.2 M in methanol) directly to the autosampler vial immediately before sequence initiation.

• GC Injection (The Reaction Zone): Inject 2 µL into a split/splitless injector set to 250°C operating in Split Mode (10:1 ratio).

  • Mechanistic Rationale: The rapid expansion of the solvent and TMPAH in the hot inlet requires a split flow to prevent backflash and column overload, ensuring the methylation kinetics remain pseudo-first-order[1].

• Separation & Detection: Use a mid-polarity capillary column (e.g., 50% phenyl polysilphenylene-siloxane, 60 m x 0.25 mm x 0.25 µm). Program the GC oven: 70°C (hold 1 min), ramp at 10°C/min to 300°C. Operate the MS in EI-MS/MS mode (70 eV) targeting the methylated precursor ions[1].

Protocol B: 9-Xanthydrol Derivatization for Ethyl/Methyl Carbamate in Fermented Matrices

Optimized for trace analysis in complex food/beverage matrices[3][5].

• Homogenization & Salting Out: Homogenize 2.0 g of the sample in 5.0 mL of saturated NaCl solution.

  • Mechanistic Rationale: The high ionic strength decreases the solubility of polar carbamates in the aqueous phase, driving them into the organic extraction solvent later in the process[6].

• Internal Standard Addition: Add 50 µL of Butyl carbamate (or Ethyl carbamate-d5) as an internal standard (IS)[3][6].

  • Self-Validation Checkpoint: The IS area counts in the final chromatogram must remain within ±20% of the calibration blank. A significant drop indicates matrix suppression or a failed derivatization reaction.

• Acidic Derivatization: Add 80 µL of 0.1 M 9-xanthydrol solution (in propanol) and 200 µL of 2.0 M HCl. Vortex and incubate in the dark at room temperature for 10 minutes[3].

• Neutralization & Extraction: Stop the reaction by neutralizing the solution with 1.0 M KOH to a pH of 9.5. Extract twice with 5.0 mL of ethyl acetate[3].

• GC-MS Analysis: Inject 1 µL of the pooled organic extract into the GC-MS. Monitor the heavy xanthyl-fragment ions (e.g., m/z 181 for the xanthyl cation) to ensure high selectivity against the food matrix background[5].

Data Presentation & Method Performance

To demonstrate the efficacy of these approaches, the quantitative performance metrics across different matrices and derivatization techniques are summarized below.

Table 1: Comparison of Carbamate GC-MS Derivatization Strategies

Method / Technique	Target Analytes	Matrix	Derivatizing Agent	LOD Range	Interday Precision (RSD)
Flash Methylation (GC-MS/MS)	N-aryl / O-aryl carbamate pesticides	Wastewater / Surface Water	TMPAH (In-injector)	0.05 - 0.1 µg/L	< 10%[1][7]
9-Xanthydrol Alkylation (GC-MS)	Methyl & Ethyl carbamate	Fermented Foods	9-Xanthydrol	0.01 - 0.03 µg/kg	< 12%[3]
HS-SPME Isotope Dilution (GC-MS/MS)	Ethyl carbamate	Stone-fruit Spirits	None (Direct extraction)	0.03 mg/L	< 8.2%[6]

Note: For relatively simple, low-molecular-weight targets like ethyl carbamate in spirits, automated Headspace Solid-Phase Microextraction (HS-SPME) combined with deuterated internal standards can sometimes bypass the need for chemical derivatization entirely, relying instead on the resolving power of MS/MS[6].

Troubleshooting and System Suitability

To maintain Scientific Integrity (E-E-A-T), analysts must enforce strict system suitability criteria:

• Peak Tailing (Active Sites): Carbamates and their derivatives are highly sensitive to active sites (silanol groups) in the GC inlet. If the peak tailing factor exceeds 1.5 during the initial calibration verification (ICV), the injection port liner must be replaced and the column head trimmed.

• Reagent Blank Contamination: 9-Xanthydrol is highly reactive. A procedural blank must be run with every batch. If target analytes are detected in the blank above 1/10th of the Limit of Quantitation (LOQ), the derivatization reagents must be freshly prepared[8].

• Confirmation Ratios: For MS/MS analysis, the ion ratio of the quantifier transition to the qualifier transition must match the reference standard within ±20%. Failure to meet this criterion indicates a co-eluting matrix interference, necessitating a modification to the oven temperature ramp[1][9].

References

• Determination of Derivatized Carbamate Insecticides by GC-MS/MS SCISPEC / Thermo Fisher Scientific URL: [Link]

• Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System MDPI - Molecules URL:[Link]

• Method 632.1: The Determination of Carbamate and Amide Pesticides in Municipal and Industrial Wastewater U.S. Environmental Protection Agency (EPA) URL: [Link]

• Automated determination of ethyl carbamate in stone-fruit spirits using headspace solid-phase microextraction and gas chromatography-tandem mass spectrometry PubMed (National Institutes of Health) URL: [Link]

• Fully automated dynamic in-syringe liquid-phase microextraction and on-column derivatization of carbamate pesticides with gas chromatography/mass spectrometric analysis PubMed (National Institutes of Health) URL: [Link]

• Trace level determinations of carbamate pesticides in surface water by gas chromatography–mass spectrometry after derivatization with 9-xanthydrol ResearchGate URL: [Link]

• A rapid and improved method for the determination of ethyl carbamate in foodstuffs of different matrices RSC Publishing URL: [Link]

Sources

• 1. scispec.co.th [scispec.co.th]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. A rapid and improved method for the determination of ethyl carbamate in foodstuffs of different matrices - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY00643G [pubs.rsc.org]
• 6. Automated determination of ethyl carbamate in stone-fruit spirits using headspace solid-phase microextraction and gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fully automated dynamic in-syringe liquid-phase microextraction and on-column derivatization of carbamate pesticides with gas chromatography/mass spectrometric analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: N-Aryl Carbamate Synthesis &amp; Purification

Welcome to the Technical Support Center for N-aryl carbamate synthesis. N-aryl carbamates are critical structural motifs in agrochemicals (e.g., fungicides) and pharmaceuticals. Their synthesis—whether via classical isocyanate trapping, green Hofmann/Curtius rearrangements, or modern photoredox Ni-catalyzed C-N cross-coupling—often yields complex reaction mixtures.

This guide provides researchers with causality-driven troubleshooting strategies and self-validating protocols to isolate high-purity N-aryl carbamates.

Diagnostic Purification Workflow

Before selecting a purification strategy, it is critical to profile the crude reaction mixture. The decision tree below outlines the standard isolation pathways based on the major impurities present in your specific synthetic route.

Diagnostic workflow for N-aryl carbamate purification based on impurity profiling.

Troubleshooting FAQs

Q1: How do I separate my target N-aryl carbamate from unreacted aniline starting materials? Causality & Solution: The separation relies on the distinct pKa​ differences between the basic aniline (conjugate acid pKa​ ~4.6) and the neutral N-aryl carbamate. Carbamates lack basicity because the nitrogen lone pair is delocalized into the adjacent carbonyl π -system. Action: Perform a liquid-liquid extraction using 1M aqueous HCl. The unreacted aniline protonates to form a water-soluble anilinium salt, partitioning into the aqueous layer. The neutral carbamate remains in the organic layer. Following this, flash chromatography using a hexane/ethyl acetate gradient (typically 10:1 to 5:1) will yield the pure product ()[1].

Q2: My reaction mixture contains stubborn symmetrical urea byproducts. Chromatography isn't separating them well. What is the physical basis for removing them? Causality & Solution: Symmetrical diaryl ureas (e.g., diphenylurea) often form as side products when isocyanates react with adventitious water to form an amine, which then attacks another isocyanate molecule. Ureas possess extensive hydrogen-bonding networks, making them highly polar and significantly less soluble in cold, non-polar solvents compared to carbamates. Action: Exploit this differential solubility via trituration or fractional crystallization. Suspend the crude mixture in hot hexane or a hexane/diethyl ether mixture, then cool it. The urea byproduct will precipitate as a solid, which can be removed by filtration, leaving the highly enriched N-aryl carbamate in the filtrate ()[2].

Q3: I am utilizing a photoredox Ni-catalyzed N-arylation (e.g., with Ir(ppy)₂ and NiCl₂). How do I remove the catalyst residues and tetramethylguanidine (TMG) base? Causality & Solution: Transition metal catalysts and highly conjugated photocatalysts streak heavily on silica gel, co-eluting with the product. TMG is a strong organic base that can also cause streaking and degrade silica columns. Action: First, concentrate the reaction mixture to dryness to remove the volatile solvent. Re-dissolve the crude material in an organic solvent and perform an aqueous wash to remove the TMG salts. To remove the Ir/Ni complexes, pass the organic phase through a short silica plug before performing fine flash chromatography. An eluent system of 10% ethyl acetate in hexanes is standard for eluting N-aromatic carbamates while retaining polar catalyst residues at the baseline ()[3].

Q4: My electron-rich N-aryl carbamate seems to degrade during silica gel chromatography. Why is this happening and how can I prevent it? Causality & Solution: The slightly acidic silanol groups on standard silica gel can catalyze the cleavage or rearrangement of highly sensitive, electron-rich carbamates. Action: Neutralize the stationary phase. Pre-treat the silica gel by flushing the column with 1% triethylamine (TEA) in hexanes prior to loading your sample. Alternatively, switch to neutral or basic alumina as the stationary phase to prevent acid-catalyzed degradation.

Standardized Experimental Protocols

Protocol A: General Workup and Flash Chromatography

Self-Validating Step: If the organic layer remains yellow/brown after the acid wash, neutral impurities or metal complexes are still present, necessitating the silica plug step before fine chromatography.

• Dilute the crude reaction mixture with Ethyl Acetate (30 mL per mmol of substrate).

• Wash the organic layer sequentially with:

  • 1M HCl (2 × 15 mL) to remove unreacted amines.

  • Saturated aqueous NaHCO₃ (1 × 15 mL) to neutralize residual acid.

  • Brine (1 × 15 mL) to remove bulk water.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Load the crude residue onto a silica gel column (40 μm particle size).

• Elute using a gradient of Hexane/Ethyl Acetate (start at 10:1, increase polarity to 5:1). Monitor via TLC (UV lamp at 254 nm or PMA stain)[1].

• Pool fractions containing the product and concentrate to afford the pure solid or oil.

Protocol B: Green Hofmann/Curtius Rearrangement Workup (Oxone/KCl/NaOH system)

Self-Validating Step: The absence of an IR stretch at ~2260 cm⁻¹ (isocyanate) or ~2140 cm⁻¹ (acyl azide) in the crude mixture confirms complete trapping by the alcohol ()[4].

• Upon completion of the one-pot oxidation/rearrangement, quench the reaction with saturated aqueous Na₂S₂O₃ to destroy excess Oxone.

• Extract the aqueous mixture with Dichloromethane (3 × 20 mL).

• Dry over MgSO₄, filter, and evaporate the solvent.

• Purify by flash chromatography (Petroleum Ether/Ethyl Acetate = 10:1) to afford the pure carbamate[4].

Quantitative Chromatographic Data Summary

The following table summarizes the expected chromatographic behavior and yields for various N-aryl carbamates based on their synthetic origins.

Carbamate Derivative	Typical Eluent System	Expected Rf​ Value	Yield Range	Common Impurities
Methyl (4-bromo-3-methylphenyl)carbamate	Hexane/EtOAc (10:1 to 5:1)	0.35 - 0.45	75 - 85%	Unreacted amide, Urea[1]
Benzyl (4-methoxyphenyl)carbamate	Hexane/EtOAc (9:1)	0.40 - 0.50	70 - 80%	Ni/Ir catalyst, TMG[3]
Methyl (3,5-diiodophenyl)carbamate	Pet. Ether/EtOAc (10:1)	0.30 - 0.40	60 - 70%	Acyl azide intermediate[4]
Methyl N-phenyl carbamate	Hexane (Crystallization)	N/A (Solid)	> 80%	Diphenylurea, Aniline[2]

References

• Liu, X., et al. "Green Synthesis and Antifungal Activities of Novel N-Aryl Carbamate Derivatives." MDPI Molecules, 2024. URL:[Link]

• Correra, T., et al. "N-Arylation of Carbamates through Photosensitized Nickel Catalysis." ACS Publications, 2018. URL:[Link]

• Liu, X., et al. "Synthesis, Bioevaluation and Structure-Activity Relationships of Novel N-Aryl Carbamate Derivatives as Potential Fungicidal Agents." MDPI Agronomy, 2025. URL:[Link]

• "Preparation of carbamates." US Patent 3763217A, 1973.

Sources

• 1. mdpi.com [mdpi.com]
• 2. US3763217A - Preparation of carbamates - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Thermal Instability of N-Methyl Carbamates in GC Analysis

Welcome to the Analytical Troubleshooting Center. As a Senior Application Scientist, I frequently encounter laboratories struggling with the quantification of N-methyl carbamate pesticides. Due to their physicochemical properties, these compounds present a unique analytical challenge: they are notoriously thermally labile.

This guide is designed to move beyond basic troubleshooting. We will dissect the mechanistic causes of carbamate degradation, map out robust decision-making workflows, and provide a self-validating protocol to ensure your GC-MS/MS data is both accurate and legally defensible.

Part 1: Diagnostic FAQs & Mechanistic Troubleshooting

Q1: Why do my N-methyl carbamate peaks appear broad, tailing, or completely absent in standard GC-MS runs? The Causality: The fundamental issue lies in the molecular structure of the analytes. The C–O bond within the carbamate backbone is highly susceptible to thermal cleavage[1]. When exposed to the high temperatures of a standard split/splitless injector (typically 250°C) and the subsequent GC oven ramp, non-aromatic carbamates undergo rapid degradation, breaking down into their corresponding phenols and methyl isocyanate[1]. This degradation manifests as a loss of the primary analyte signal and the appearance of breakdown products at earlier chromatographic retention times[1].

Q2: If I must use GC-MS instead of LC-MS/MS, how can I modify my instrument parameters to prevent this degradation? The Causality: Thermal stress is most destructive during the liquid-to-gas phase transition in the GC inlet. To mitigate this without altering the chemistry of the analyte, you must bypass the flash vaporization step. This is achieved by utilizing Cold On-Column (COC) injection or a Programmed Temperature Vaporization (PTV) inlet[2]. By injecting the sample at a lower temperature (e.g., 40°C) and programming a rapid temperature ramp only after the solvent has vented, you drastically reduce the thermal shock applied to the labile carbamate backbone[2].

Q3: Direct injection still yields poor recovery. What is the most robust derivatization strategy for GC-MS/MS? The Causality: When physical inlet modifications are insufficient, chemical modification is mandatory. Flash methylation in the injector port (using reagents like trimethylphenylammonium hydroxide) replaces the active acidic proton on the carbamate nitrogen with a methyl group[3]. This prevents the formation of the cyclic transition state required for thermal elimination, thereby stabilizing the molecule for gas-phase analysis[3].

Q4: Why is MS/MS (MRM mode) strictly required when analyzing methylated carbamates? The Causality: During standard electron ionization (EI) mass spectrometry, the primary fragmentation pathway for a methylated carbamate is the loss of the newly added methyl group (M-15)[3]. A loss of 15 m/z is a low-mass neutral loss that provides almost no structural diagnostic value and suffers from severe matrix background noise. Operating a GC-MS/MS in Multiple Reaction Monitoring (MRM) mode—or MS/MS/MS for O-aryl-carbamates—isolates subsequent, compound-specific product ions, ensuring absolute analytical specificity[3].

Part 2: Analytical Decision Workflow

Before committing to a complex derivatization protocol, evaluate your instrumental capabilities. The following logic matrix dictates the optimal analytical path based on thermal lability and hardware availability.

Decision matrix for analyzing thermally labile N-methyl carbamates via GC vs LC.

Part 3: Self-Validating Experimental Protocol

If GC-MS/MS is your only option, the following protocol utilizes in-port flash methylation[3]. To guarantee trustworthiness, this protocol is designed as a self-validating system , meaning internal quality control checks will automatically flag derivatization failures or matrix suppression.

Protocol: In-Port Flash Methylation GC-MS/MS Workflow

Step 1: Self-Validating System Setup (Internal Standardization)

• Action: Spike all samples, blanks, and calibration standards with a Stable Isotope-Labeled Internal Standard (SIL-IS), such as Carbofuran-d3, at a concentration of 50 ng/mL prior to extraction.

• Causality: The SIL-IS undergoes the exact same thermal and chemical stresses as the native analytes. Monitoring the absolute peak area of the SIL-IS validates injection reproducibility, while its recovery validates the efficiency of the methylation reaction.

Step 2: Sample Extraction (Modified QuEChERS)

• Action: Extract 10 g of homogenized sample using 10 mL of acetonitrile containing 1% acetic acid. Add partitioning salts (4g MgSO4, 1g NaCl) and centrifuge.

• Action: Transfer 1 mL of the supernatant to an autosampler vial.

Step 3: Derivatization Reagent Addition

• Action: Add 50 µL of 0.2 M Trimethylphenylammonium hydroxide (TMPAH) in methanol directly to the 1 mL sample extract in the autosampler vial. Seal and vortex.

• Causality: TMPAH acts as the methylating agent. By mixing it in the vial rather than pre-reacting, the actual derivatization is forced to occur instantaneously (flash methylation) within the heated GC inlet, preventing premature degradation of the reagent in the vial[3].

Step 4: GC-MS/MS Instrument Configuration

• Inlet: Split mode (10:1 ratio) to ensure rapid transfer to the column, minimizing residence time in the heated zone.

• Inlet Temperature: 250°C. (Critical: This high temperature is now required to drive the flash methylation reaction to completion)[3].

• Column: Mid-polarity phase (e.g., 5% phenyl-methylpolysiloxane), 30m x 0.25mm x 0.25µm.

• Oven Program: 70°C (hold 1 min), ramp at 10°C/min to 300°C (hold 6 min)[3].

Step 5: Data Acquisition & System Suitability Check

• Action: Acquire data in MRM mode.

• Validation Check: Calculate the ratio of the methylated Carbofuran-d3 peak area to any residual, underivatized Carbofuran-d3.

• Rule: If the underivatized peak accounts for >5% of the total area, the derivatization has failed (likely due to TMPAH degradation or insufficient inlet temperature). The run must be aborted and the inlet liner replaced.

Part 4: Quantitative Performance Comparison

To justify the selection of your analytical method, compare the typical performance metrics of direct LC methods against derivatized GC methods.

Table 1: Performance Characteristics of Carbamate Analysis Techniques

Analytical Approach	Mechanism of Action	Typical LOD	Precision (%RSD)	Primary Advantage	Primary Limitation
HPLC-FLD (EPA 531.1)	Post-column hydrolysis & OPA derivatization to form fluorescent product.	0.01 - 0.5 µg/L	< 5%	Avoids thermal stress entirely; highly sensitive.	Requires dedicated post-column reaction hardware.
LC-MS/MS	Electrospray Ionization (ESI) with MRM transitions.	0.005 - 0.1 µg/L	< 5%	Highest selectivity; no derivatization needed.	Susceptible to severe matrix ion suppression.
GC-MS/MS (Flash Methylation)	In-port replacement of active hydrogen with a methyl group[3].	0.1 - 0.5 µg/L	8 - 10%	Utilizes standard GC hardware; excellent confirmation[3].	Derivatization efficiency can vary with complex matrices.

Part 5: References

Sources

• 1. qscience.com [qscience.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispec.co.th [scispec.co.th]

Technical Support Center: Enhancing the Stability of Carbamate Compounds in Solution

Welcome to the Application Scientist Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with inconsistent analyte recovery, shifting pharmacokinetic data, and formulation failures due to carbamate degradation. Carbamates are inherently labile compounds, but their degradation is highly predictable.

This guide is designed to move beyond basic troubleshooting. By understanding the fundamental chemical and biological mechanisms driving carbamate instability, you can implement self-validating protocols that ensure absolute data integrity.

Section 1: Core Mechanisms of Carbamate Instability (FAQ)

Q1: Why do my carbamate compounds degrade so rapidly in aqueous solutions? A: The primary culprit is base-catalyzed hydrolysis. In aqueous environments, particularly at neutral to alkaline pH, N-monosubstituted carbamates undergo an E1cb (Elimination Unimolecular conjugate base) mechanism[1]. The hydroxide ion abstracts a proton from the nitrogen atom, forming a carbamate anion. This intermediate rapidly collapses, expelling the alkoxide or phenoxide leaving group to form an isocyanate, which then hydrolyzes to an amine and carbon dioxide[1]. Disubstituted carbamates lack this proton and degrade via a slower nucleophilic attack, making them inherently more stable[1].

Q2: How significantly does pH affect carbamate stability? A: The effect is dramatic and non-linear. Carbamates are most stable in slightly acidic environments (pH 5.0–6.0)[2]. Under alkaline conditions (pH > 7.5), the half-life can plummet from weeks to mere minutes[2]. Immediate pH control is the most critical step in formulation and sample preparation.

Table 1: Influence of pH on Carbamate Stability (Illustrative Half-Lives)

Carbamate Structural Type	pH 5.0 (Acidic)	pH 7.4 (Physiological)	pH 9.0 (Alkaline)
N-monosubstituted (Aryl leaving group)	> 14 days	~ 2 - 4 hours	< 10 minutes
N-disubstituted (Alkyl/Aryl leaving group)	> 30 days	> 14 days	~ 12 hours
N-monosubstituted (Alkyl leaving group)	> 30 days	> 5 days	~ 24 hours
(Data synthesized from hydrolytic stability studies of carbamate derivatives[2][3])

Q3: Are there other degradation pathways besides hydrolysis? A: Yes. Depending on your matrix and storage conditions, three other pathways frequently compromise stability:

• Redox Degradation: Transition metals, specifically dissolved Fe(II) and Cu(I), can accelerate degradation via a net two-electron reduction. This process generates radical intermediates and breaks the compound down into nitriles, methanethiol, and methylamines[4].

• Photodegradation: Exposure to light initiates degradation via the singlet excited state (S*), generating radical cations and phenoxyl radicals. This is particularly prevalent for methylcarbamate aromatic esters (MCAEs)[5].

• Enzymatic Cleavage: In biological matrices (e.g., plasma, serum, tissue homogenates), endogenous esterases rapidly hydrolyze the carbamate ester/amide linkages[6].

Section 2: Troubleshooting Logic & Diagnostic Workflows

To systematically identify and resolve carbamate instability in your specific assay, follow our diagnostic logic tree. This ensures you are addressing the correct causal factor rather than applying a generic fix.

Caption: Diagnostic logic tree for troubleshooting carbamate instability in various sample matrices.

Section 3: Self-Validating Experimental Protocols

As a best practice in analytical chemistry, protocols must be self-validating. Always include a T=0 control and a spiked matrix blank to differentiate between extraction recovery losses and actual chemical degradation.

Protocol A: Stabilized Extraction from Biological Matrices (Plasma/Serum)

Causality: Biological samples contain active esterases that cleave carbamates. Lowering the temperature slows enzymatic kinetics, while chemical inhibitors and acidification permanently denature or block these enzymes[2].

• Preparation: Pre-chill all collection tubes, centrifuge rotors, and extraction solvents to 4°C.

• Inhibitor Addition: Add a broad-spectrum esterase inhibitor (e.g., PMSF or a proprietary inhibitor cocktail) to the collection tube prior to sample introduction[2].

• Acidification: Add a sufficient volume of 0.1 M Sodium Acetate buffer (pH 5.0) to ensure the final sample pH drops below 6.0 immediately upon collection[2].

• Protein Precipitation: Add 3 volumes of ice-cold Acetonitrile containing 1% formic acid. The organic solvent precipitates the enzymes, while the acid maintains the stabilizing low pH.

• Separation: Vortex for 30 seconds, then centrifuge at 10,000 x g for 10 minutes at 4°C.

• Storage: Transfer the supernatant to an amber glass vial (to prevent S*-initiated photodegradation[5]) and store at -80°C until LC-MS/MS analysis[2].

Caption: Step-by-step workflow for the stabilized extraction of carbamates from biological matrices.

Protocol B: Formulation of Aqueous Carbamate Solutions for Long-Term Storage

Causality: Aqueous formulations are susceptible to base-catalyzed E1cb elimination, transition-metal-mediated redox reactions, and UV-induced radical formation. This protocol systematically neutralizes all three threats.

• Solvent Preparation: Use ultra-pure, LC-MS grade water. Degas the water by sparging with Nitrogen (N2) for 15 minutes to remove dissolved oxygen, which can participate in radical degradation pathways.

• Buffering: Prepare a 50 mM Sodium Acetate or Citrate buffer and adjust precisely to pH 5.5. Verify the pH with a calibrated meter.

• Chelation: Add 0.1% w/v EDTA to the buffer to sequester any trace Fe(II) or Cu(I) ions that could catalyze redox degradation[4].

• Dissolution: Dissolve the carbamate API into the buffered solution. If a cosolvent is needed for solubility, use up to 10% Methanol or Acetonitrile (ensure the cosolvent does not shift the apparent pH).

• Packaging: Filter sterilize (0.22 µm) into sterile, amber glass vials. Purge the headspace of the vial with Argon or Nitrogen before sealing.

• Validation: Perform a stability test by analyzing aliquots at T=0, T=24h, T=7 days, and T=30 days to confirm the absence of the corresponding amine or phenol degradation products.

Section 4: Structural Design Strategies for Drug Development

If formulation tweaks are insufficient, structural modification of the carbamate moiety may be required during the lead optimization phase.

Q4: How can we modify the chemical structure to inherently resist hydrolysis? A: There are three primary strategies utilized in medicinal chemistry:

• N-Disubstitution: Converting an N-monosubstituted carbamate to an N,N-disubstituted carbamate prevents the E1cb elimination mechanism because there is no proton on the nitrogen to be abstracted by a base[1].

• Steric Hindrance: Introducing bulky alkyl groups adjacent to the carbamate linkage restricts the conformational flexibility required for the formation of the transition state during hydrolysis[7].

• Leaving Group Modulation: The rate of hydrolysis is heavily dependent on the pKa of the leaving group (the alcohol or phenol). Carbamates with highly acidic leaving groups (e.g., p-nitrophenol) are much more susceptible to hydrolysis. Selecting a less electron-withdrawing O-substituent increases the lowest unoccupied molecular orbital (LUMO) energy, thereby enhancing chemical stability[3].

References

• Reduction of the Carbamate Pesticides Oxamyl and Methomyl by Dissolved Fe II and Cu I . ACS Publications. URL:[Link]

• Direct photodegradation of aromatic carbamate pesticides . Journal of Hazardous Materials. URL:[Link]

• Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides . Frontiers in Microbiology. URL: [Link]

• Structure-property relationships of a class of carbamate-based Fatty Acid Amide Hydrolase (FAAH) inhibitors: chemical and biological stability . PMC. URL:[Link]

• Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents . PMC. URL:[Link]

• Organic Carbamates in Drug Design and Medicinal Chemistry . PMC. URL: [Link]

Sources

• 1. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Structure-property relationships of a class of carbamate-based Fatty Acid Amide Hydrolase (FAAH) inhibitors: chemical and biological stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 6. Frontiers | Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides [frontiersin.org]
• 7. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming low reaction yields in solid-phase carbamate chemistry

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling with low yields, incomplete conversions, and byproduct formation during solid-phase carbamate synthesis. Carbamate linkages are highly sought after in peptidomimetic drug design due to their proteolytic stability and their ability to increase permeability across cellular membranes[1].

However, translating solution-phase carbamate chemistry to a solid support introduces unique kinetic and steric challenges. This guide is designed to provide you with mechanistic insights, field-proven troubleshooting strategies, and self-validating protocols to ensure high-fidelity synthesis.

Core Mechanistic Workflows

Solid-phase carbamate synthesis generally proceeds through one of two pathways, depending on whether the amine or the alcohol is immobilized on the resin. Understanding the flow of activation and nucleophilic attack is critical for diagnosing where your synthesis is failing.

Mechanistic pathways for solid-phase carbamate synthesis via amine-bound or alcohol-bound resins.

Troubleshooting FAQs & Causality Analysis

When yields drop, the root cause usually falls into one of three categories: steric hindrance, competing side reactions (urea formation), or reagent degradation.

Troubleshooting logic tree for identifying and resolving low yields in carbamate synthesis.

Q1: I am getting predominantly urea byproducts instead of my target carbamate. Why is this happening and how do I fix it? The Causality: When using phosgene equivalents (like triphosgene) to activate primary amines, the reaction often proceeds through a highly reactive isocyanate intermediate. If unreacted amine is present in the resin matrix, it will rapidly attack the isocyanate, forming a symmetric or asymmetric urea byproduct[2]. The Solution: Abandon phosgene equivalents. Instead, use p-nitrophenyl chloroformate (PNPCOCl) or N,N′-disuccinimidyl carbonate (DSC). These reagents form a stable, isolable activated carbamate/carbonate intermediate that bypasses the isocyanate pathway, strictly limiting the reaction to a single nucleophilic addition[1].

Q2: My reaction yields drop significantly when coupling secondary or bulky alcohols. How can I overcome this steric hindrance? The Causality: Steric clash at the carbonyl center prevents efficient alcoholysis of the activated resin-bound intermediate[3]. Bulky alcohols cannot easily achieve the necessary trajectory for nucleophilic attack within the restrictive polymer matrix. The Solution: Utilize a base-promoted coupling strategy. By reacting the amine with CO₂ in the presence of Cesium Carbonate (Cs₂CO₃) and Tetrabutylammonium Iodide (TBAI), you generate a highly nucleophilic carbamate anion. TBAI acts as a phase-transfer catalyst, driving the reaction into the solid-phase matrix even at elevated temperatures (60 °C), accommodating highly hindered substrates without racemization[4].

Q3: The resin mixture turns bright yellow immediately upon adding my reagents, and the final yield is near zero. What went wrong? The Causality: A bright yellow coloration when using PNPCOCl indicates the premature release of 4-nitrophenol[5]. This is almost always caused by adventitious moisture in your solvents or resin, which hydrolyzes the activated intermediate before your target nucleophile can react. The Solution: Ensure rigorous anhydrous conditions. Lyophilize your resin, use freshly distilled DCM/DMF, and verify the integrity of your PNPCOCl, which degrades rapidly upon exposure to atmospheric moisture[5].

Quantitative Reagent Comparison

To help you select the right activation strategy, I have summarized the performance metrics of common carbamate synthesis reagents based on field data.

Activating Reagent / Method	Yield Range	Steric Tolerance	Risk of Urea Byproduct	Primary Use Case
p-Nitrophenyl Chloroformate (PNPCOCl)	85–98%	Moderate	Low	Standard primary/secondary amines and primary alcohols.
N,N'-Disuccinimidyl Carbonate (DSC)	80–95%	High	Low	Bulky secondary alcohols or anilines.
Triphosgene / BTC	50–80%	Low	High	Unhindered substrates; prone to over-reaction.
Cs₂CO₃ / TBAI / CO₂	75–92%	Very High	None	Highly hindered substrates; racemization-free conditions.

Self-Validating Experimental Protocols

To ensure trustworthiness in your synthetic pipeline, every protocol must be treated as a self-validating system. Do not proceed to the final cleavage step without confirming the success of your intermediates.

Protocol A: Synthesis via p-Nitrophenyl Chloroformate (PNPCOCl) Activation

Best for standard, unhindered substrates to avoid urea formation.

• Resin Swelling: Swell the amine-functionalized resin (1.0 eq) in anhydrous dichloromethane (DCM) for 30 minutes under an inert atmosphere.

• Activation: Cool the suspension to 0 °C. Add PNPCOCl (3.0 eq) followed dropwise by N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Shake the mixture at room temperature for 2 hours.

• Self-Validation Step: Before proceeding, withdraw a 5 mg resin aliquot. Wash thoroughly with DCM, cleave using 1% TFA in DCM for 10 minutes, and analyze the filtrate via LC-MS. You must observe the exact mass of the p-nitrophenyl carbamate intermediate. Alternatively, utilize gel-phase ¹³C NMR using a ¹³C-enriched BAL-linker to non-destructively confirm the carbonyl resonance shift[6].

• Alcoholysis: Wash the bulk resin with DCM and DMF. Add the target alcohol (5.0 eq) and 4-Dimethylaminopyridine (DMAP, 0.5 eq) in anhydrous DMF. Shake at 50 °C for 12 hours.

• Cleavage: Wash the resin extensively to remove 4-nitrophenol byproducts. Cleave the target carbamate using your standard TFA protocol.

Protocol B: Cs₂CO₃/TBAI-Promoted Coupling for Hindered Substrates

Best for bulky secondary alcohols or substrates prone to racemization[4].

• Resin Preparation: Swell Merrifield or Wang resin (1.0 eq) in anhydrous DMF.

• Reagent Mixing: In a separate vessel, dissolve your target amine (2.5 eq), Cs₂CO₃ (3.75 eq), and TBAI (3.75 eq) in anhydrous DMF.

• CO₂ Insertion: Bubble dry CO₂ gas into the suspension at 60 °C for 10 hours to form the active carbamate anion[4].

• Coupling: Add the swollen resin to the mixture and stir at 60 °C for 12 hours under continuous CO₂ bubbling[4].

• Self-Validation Step: After coupling, wash the resin with DMF, water, methanol, and DCM. Perform a micro-cleavage on a 5 mg sample. Analyze the crude product via HPLC-UV. A successful reaction will show >95% purity of the target carbamate without the presence of symmetric urea byproducts, validating the suppression of the isocyanate pathway[4].

References

• Organic Carbamates in Drug Design and Medicinal Chemistry Source: ACS Publications / NIH URL:[Link]

• Cs₂CO₃-Promoted Efficient Carbonate and Carbamate Synthesis on Solid Phase Source: Organic Letters (ACS) URL:[Link]

• Solid-phase syntheses of N-substituted carbamates. Reaction monitoring by gel-phase ¹³C NMR using a ¹³C enriched BAL-linker Source: Tetrahedron Letters URL:[Link]

• Evaluation of Solution and Solid-Phase Approaches to the Synthesis of Libraries of α,α-Disubstituted-α-acylaminoketones Source: Journal of Combinatorial Chemistry (ACS) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Phenyl 4,5-Dichloro-6-Oxopyridazine-1(6H)-Carboxylate as Carbonyl Source: Facile and Selective Synthesis of Carbamates and Ureas under Mild Conditions [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Redirecting [linkinghub.elsevier.com]

Technical Support Center: Method Development for Resolving Co-eluting Carbamates in Chromatography

Welcome to the technical support center dedicated to addressing the complex challenge of resolving co-eluting carbamate pesticides in chromatography. Carbamates, a class of pesticides derived from carbamic acid, are widely used in agriculture, necessitating their accurate monitoring in food, water, and environmental samples.[1][2] However, their structural similarities and diverse polarities often lead to co-elution, a significant obstacle in achieving accurate quantification and reliable identification.

This guide provides field-proven insights, troubleshooting strategies, and detailed protocols designed for researchers, analytical chemists, and quality control specialists. We will explore the causal relationships behind chromatographic phenomena and equip you with the knowledge to systematically overcome co-elution challenges.

Troubleshooting Guide: From Diagnosis to Resolution

This section addresses specific issues encountered during method development for carbamate analysis. Each problem is followed by a diagnostic approach and a series of systematic solutions grounded in chromatographic theory.

Issue 1: Poor Peak Resolution or Complete Co-elution of Carbamate Analytes

You observe that two or more carbamate peaks are not baseline-separated (Resolution Rs < 1.5) or appear as a single, distorted peak.

Initial Diagnosis: Confirming Co-elution

Before optimizing, it's crucial to confirm that you are indeed facing a co-elution problem and not another issue like poor peak shape.[3]

• Visual Inspection : Look for non-symmetrical peaks, such as those with a "shoulder" or a "hump," which are classic indicators of merged peaks. A gradual, exponential decline suggests peak tailing, whereas a sudden discontinuity often points to co-elution.[3]

• Mass Spectrometry (MS) Analysis : If using an LC-MS/MS system, examine the mass spectra across the peak's width. A pure compound will exhibit a consistent mass spectrum. If the ion ratios or the spectra themselves change from the peak front to the tail, it confirms the presence of multiple, co-eluting compounds.[3]

• Diode Array Detector (DAD) Analysis : For HPLC-UV systems, a DAD can perform peak purity analysis. It compares UV-Vis spectra across the peak. Inconsistent spectra indicate impurity and likely co-elution.[4]

Solution A: Chromatographic & Method Optimization

If co-elution is confirmed, the first line of attack is to adjust the chromatographic conditions to enhance selectivity.

• Mobile Phase Composition :

  • Organic Modifier : The choice and ratio of organic solvent (e.g., acetonitrile vs. methanol) can alter selectivity. Methanol is a protic solvent that can engage in hydrogen bonding, while acetonitrile is aprotic. Switching between them or using a ternary mixture can change elution patterns.

  • Additives & pH : Small amounts of additives like formic acid or ammonium formate can significantly impact peak shape and selectivity, especially for ionizable carbamates.[5][6] Optimizing the mobile phase pH can alter the ionization state of analytes and certain stationary phases, thereby changing retention and selectivity.

• Gradient Profile :

  • Shallow the Gradient : A steep gradient can cause compounds to elute too quickly and close together. By making the gradient shallower (i.e., decreasing the rate of change in organic solvent percentage over time), you increase the time analytes spend interacting with the stationary phase, providing a greater opportunity for separation.[4]

  • Isocratic Holds : Introduce an isocratic hold in the gradient at a mobile phase composition just before the elution of the critical pair. This can often "pull apart" closely eluting compounds.[4]

• Column Temperature :

  • Increasing the column temperature reduces mobile phase viscosity, which can improve peak efficiency. More importantly, it can alter the selectivity of the separation. Some co-eluting pairs may resolve at a higher or lower temperature. However, be mindful of the thermal stability of certain carbamates.[4]

Solution B: Stationary Phase Selection

If optimizing chromatographic parameters is insufficient, the stationary phase chemistry may not be suitable for the specific carbamate mixture.

• Conventional Phases (C8, C18) : These phases separate primarily based on hydrophobicity.[7] While effective for many compounds, they may not resolve carbamates with very similar polarities.

• Phenyl-Hexyl Phases : These columns offer alternative selectivity through π-π interactions with the aromatic rings present in many carbamate structures. This provides a different separation mechanism that can resolve compounds that co-elute on a C18 column.[8]

• Polar-Embedded Phases : Stationary phases with embedded polar groups (e.g., amide, carbamate) offer a mixed-mode separation mechanism, combining hydrophobic interactions with polar interactions like hydrogen bonding and dipole-dipole forces.[7] These are often highly effective for separating polar and structurally similar carbamates.[7]

• Specialty Carbamate Columns : Several manufacturers offer columns specifically designed and tested for carbamate analysis, such as those used in EPA Method 531.2.[8][9] These columns are optimized to provide baseline separation for regulated carbamates.[9]

Issue 2: Matrix Effects Compromising Accuracy and Reproducibility

You observe significant signal suppression or enhancement when analyzing samples compared to clean solvent standards, leading to inaccurate quantification. This is a common issue in complex matrices like food and environmental samples.[10][11]

Diagnosis: Quantifying the Matrix Effect

The matrix effect can be qualitatively observed by injecting a blank sample extract while infusing the analyte post-column; a dip or rise in the signal at the analyte's retention time indicates suppression or enhancement.[12] Quantitatively, it is assessed by comparing the peak area of an analyte in a post-extraction spiked sample to that of the analyte in a neat solvent standard.

Matrix Effect (%) = (Peak Area in Post-Spiked Sample / Peak Area in Neat Solvent) x 100

A value < 100% indicates signal suppression, while a value > 100% indicates enhancement.

Solution: Mitigating Matrix Interference

• Improve Sample Preparation : The most effective way to combat matrix effects is to remove the interfering co-extractives before analysis.

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) : This is the gold standard for pesticide analysis in food matrices.[13][14] It involves a salting-out extraction followed by a dispersive solid-phase extraction (d-SPE) cleanup step. The choice of d-SPE sorbents (e.g., PSA, C18, GCB) is critical for removing specific interferences like sugars, lipids, and pigments.[14][15][16]

  • Solid-Phase Extraction (SPE) : For cleaner extracts, SPE provides a more rigorous cleanup than d-SPE. Cartridges can be selected to specifically target the removal of interferences while retaining the carbamate analytes.[17]

• Use Matrix-Matched Calibration : If matrix effects cannot be eliminated, they must be compensated for. Prepare calibration standards in a blank matrix extract that is known to be free of the target analytes.[18] This ensures that the standards and samples experience the same degree of signal suppression or enhancement, leading to more accurate results.[18]

• Employ Internal Standards : The use of an internal standard (IS) is a powerful way to correct for matrix effects.

  • Stable Isotope-Labeled (SIL) IS : This is the ideal choice. A SIL-IS is chemically identical to the analyte but has a different mass (e.g., containing ²H or ¹³C). It co-elutes with the analyte and experiences the same matrix effects, providing the most accurate correction.[11][17]

  • Structural Analog IS : If a SIL-IS is unavailable, a structurally similar compound that does not co-elute with any analytes of interest can be used.

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for column selection when analyzing a diverse mix of carbamates?

A1: A modern, high-purity, end-capped C18 column is a robust starting point for most reversed-phase applications.[8] These columns offer good hydrophobic retention for a wide range of carbamates. However, if your mix contains very polar carbamates or known difficult-to-separate pairs, consider a polar-embedded phase or a phenyl-hexyl column from the outset to leverage alternative selectivities.[7][8]

Q2: How do I choose between an isocratic and a gradient elution method?

A2: The choice depends on the complexity of your analyte mixture.

• Isocratic Elution (constant mobile phase composition) is simpler, more robust, and provides better run-to-run reproducibility. It is suitable for separating a small number of compounds with similar retention behaviors.

• Gradient Elution (variable mobile phase composition) is necessary for complex mixtures containing compounds with a wide range of polarities. It allows for the elution of strongly retained compounds in a reasonable time while still providing good resolution for early-eluting peaks. For most multi-residue carbamate methods, a gradient is required.[19]

Q3: What are the most common detection methods for carbamates, and what are their pros and cons?

A3:

• HPLC with UV Detection : This is a common and accessible technique. However, it may lack the sensitivity and selectivity required for trace-level analysis in complex matrices.[20]

• HPLC with Post-Column Derivatization and Fluorescence Detection (FLD) : This is a highly sensitive and selective method, as specified in EPA Method 531.2.[9] After separation, the carbamates are hydrolyzed and reacted with o-phthalaldehyde (OPA) to form highly fluorescent derivatives.[9][14] This enhances sensitivity and reduces matrix interference. The main drawback is the need for additional hardware (post-column reactor).

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) : This is the most powerful technique, offering unparalleled sensitivity and selectivity.[18][21] It can confirm the identity of analytes based on their precursor and product ions and can often detect carbamates at sub-μg/kg levels.[15] While highly effective, it is susceptible to matrix effects that must be carefully managed.[10]

Detector	Pros	Cons
UV Detector	Simple, robust, widely available.[20]	Lower sensitivity and selectivity.
Fluorescence (FLD)	Excellent sensitivity and selectivity.[9]	Requires post-column derivatization hardware.
MS/MS	Highest sensitivity and selectivity, structural confirmation.[18]	Susceptible to matrix effects, higher cost.[10]

Q4: My signal-to-noise is too low. How can I improve the sensitivity of my method?

A4:

• Optimize MS/MS Parameters : If using LC-MS/MS, ensure that ionization source parameters (e.g., gas flows, temperature) and compound-specific parameters (e.g., collision energies) are fully optimized for each carbamate.

• Increase Sample Volume/Concentration : Concentrate the sample extract to a smaller final volume. Be aware this can also concentrate matrix interferences.

• Enhance Sample Cleanup : A cleaner sample often results in reduced ion suppression and a better signal-to-noise ratio.[12]

• Switch to a More Sensitive Detector : If using UV, switching to FLD with post-column derivatization or to MS/MS will provide a significant boost in sensitivity.[9][18]

• Improve Chromatography : Taller, narrower peaks (higher efficiency) result in better sensitivity. Using columns with smaller particles (e.g., sub-2 µm for UHPLC) can significantly improve peak height.[9]

Experimental Protocols

Protocol 1: Modified QuEChERS Sample Preparation for Carbamates in Vegetables

This protocol is adapted from established methods for pesticide residue analysis in high-moisture food matrices.[14][15]

Materials:

• Homogenized vegetable sample

• Acetonitrile (ACN) with 1% acetic acid

• QuEChERS extraction salts (e.g., 4g MgSO₄, 1g NaCl)

• Dispersive SPE (d-SPE) tubes containing 150mg MgSO₄, 50mg Primary Secondary Amine (PSA), and 50mg C18 sorbent.[14]

• 50 mL centrifuge tubes

• 2 mL microcentrifuge tubes

Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of ACN containing 1% acetic acid.

• Add the QuEChERS extraction salt packet to the tube.

• Immediately cap and shake vigorously for 1 minute to prevent agglomeration of salts.

• Centrifuge at ≥3000 rcf for 5 minutes.

• Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube.

• Shake the d-SPE tube vigorously for 30 seconds.

• Centrifuge at ≥3000 rcf for 2 minutes.

• Transfer the supernatant into an autosampler vial for LC analysis.

Protocol 2: Systematic Approach to Mobile Phase Optimization

This protocol outlines a logical workflow for optimizing the mobile phase to resolve a critical pair of co-eluting carbamates.

Initial Conditions:

• Column : C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A : Water + 0.1% Formic Acid

• Mobile Phase B : Acetonitrile + 0.1% Formic Acid

• Initial Gradient : 10% B to 95% B over 10 minutes

Optimization Steps:

• Run Initial Conditions : Analyze the standard mixture to establish the baseline chromatogram and identify the retention times of the co-eluting pair.

• Vary Organic Modifier : Prepare Mobile Phase B with Methanol + 0.1% Formic Acid. Rerun the analysis. Compare the selectivity (change in peak spacing) between the acetonitrile and methanol methods. Methanol may provide better resolution for some pairs due to its different solvent properties.

• Adjust Gradient Slope : Return to the better organic modifier (e.g., acetonitrile). Double the gradient time (e.g., 10% B to 95% B over 20 minutes). A shallower gradient often improves the resolution of closely eluting peaks.[4]

• Optimize Temperature : Set the column temperature to 30°C, 40°C, and 50°C. Analyze the sample at each temperature and observe the impact on resolution.

• Combine Best Conditions : Implement the combination of organic modifier, gradient slope, and temperature that provided the best separation.

Visualizations: Workflows and Decision Logic

Troubleshooting Workflow for Co-elution

Caption: A logical workflow for diagnosing and resolving co-elution issues.

Decision Tree for Analytical Column Selection

Caption: Decision tree for selecting a suitable HPLC column for carbamate analysis.

References

• Magnetic Solid-Phase Extraction of Carbamate Pesticides Using Magnetic Metal–Organic Frameworks Derived from Benzoate Ligands, Followed by Digital Image Colorimetric Screening and High-Performance Liquid Chromatography Analysis. ACS Omega.
• Extraction and Identification Techniques for Quantification of Carbamate Pesticides in Fruits and Vegetables. IntechOpen.
• Method 632: The Determination of Carbamate and Urea Pesticides in Municipal and Industrial Wastewater. EPA.
• Faster, More Sensitive Determination of Carbamates in Drinking Water. LCGC International.
• Magnetic Solid-Phase Extraction of Carbamate Pesticides Using Magnetic Metal–Organic Frameworks Derived from Benzoate Ligands, Followed by Digital Image Colorimetric Screening and High-Performance Liquid Chromatography Analysis. PMC.
• Simultaneous Determination of Neonicotinoid and Carbamate Pesticides in Freeze-Dried Cabbage by Modified QuEChERS and Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry. MDPI.
• Navigating the Analytical Maze: A Comparative Guide to LC-MS/MS Methods for Ethyl Carbamate Quantification. Benchchem.
• HPLC Stationary Phase Selection for Environmental Analysis. Chromtech.
• Addressing co-eluting interferences in the chromatographic analysis of Carbofuran. Benchchem.
• Retention and selectivity properties of carbamate pesticides on novel polar-embedded stationary phases. PubMed.
• Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. MDPI.
• Mobile Phase Selection by Optimization for the Determination of Multiple Pesticides Using Liquid Chromatography-Tandem Mass Spectrometry. IntechOpen.
• Laboratory validation of an LC-MS/MS method for simultaneous determination of carbamate residues in vegetables. Acta Scientiarum Polonorum Technologia Alimentaria.
• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Axion Labs.
• Optimization and Selection of Mobile Phase for the Determination of Multiple Pesticide Standards Using Liquid Chromatography-Tandem Mass Spectrometry. DergiPark.
• Best Chromatographic Techniques for Pesticide Analysis. News-Medical.Net.
• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online.
• METHODS OF ANALYSIS BY THE U.S. GEOLOGICAL SURVEY NATIONAL WATER QUALITY LABORATORY- DETERMINATION OF SELECTED CARBAMATE PESTICI. U.S. Geological Survey.
• Technical Support Center: Refining Sample Preparation for Chiral Analysis with Carbamate Phases. Benchchem.
• Extension of the QuEChERS Method for Pesticide Residues in Cereals to Flaxseeds, Peanuts, and Doughs. Journal of Agricultural and Food Chemistry.
• Matrix Effects in Mass Spectrometry Combined with Separation Methods — Comparison HPLC, GC and Discussion on Methods to Control these Effects. IntechOpen.
• Analytical Method for Carbamate Pesticides in Processed Foods by LC/MS/MS. J-Stage.
• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International.
• QuEChERS-based method for the determination of carbamate residues in aromatic herbs by UHPLC-MS/MS. ResearchGate.
• Analysis of N-Methyl Carbamate Pesticides in Food. Restek.

Sources

• 1. Extraction and Identification Techniques for Quantification of Carbamate Pesticides in Fruits and Vegetables | IntechOpen [intechopen.com]
• 2. news-medical.net [news-medical.net]
• 3. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 4. benchchem.com [benchchem.com]
• 5. Mobile Phase Selection by Optimization for the Determination of Multiple Pesticides Using Liquid Chromatography-Tandem Mass Spectrometry | IntechOpen [intechopen.com]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. Retention and selectivity properties of carbamate pesticides on novel polar-embedded stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromtech.net.au [chromtech.net.au]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. mdpi.com [mdpi.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Matrix Effects in Mass Spectrometry Combined with Separation Methods — Comparison HPLC, GC and Discussion on Methods to Control these Effects | IntechOpen [intechopen.com]
• 13. researchgate.net [researchgate.net]
• 14. pickeringlabs.com [pickeringlabs.com]
• 15. mdpi.com [mdpi.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. benchchem.com [benchchem.com]
• 18. Hanh V. T., Duong N. V., 2023. Laboratory validation of an LC-MS/MS method for simultaneous determination of carbamate residues in vegetables. Acta Sci.Pol. Technol. Aliment. 22 (4), 385-394 [food.actapol.net]
• 19. Magnetic Solid-Phase Extraction of Carbamate Pesticides Using Magnetic Metal–Organic Frameworks Derived from Benzoate Ligands, Followed by Digital Image Colorimetric Screening and High-Performance Liquid Chromatography Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. epa.gov [epa.gov]
• 21. Analytical Method for Carbamate Pesticides in Processed Foods by LC/MS/MS [jstage.jst.go.jp]

Removal of residual catalysts from carbamate synthesis reactions

Welcome to the Technical Support Center for Carbamate Synthesis. This guide is engineered for researchers, process chemists, and drug development professionals who require robust, scalable solutions for purging residual catalysts from carbamate reaction mixtures.

Carbamate motifs are ubiquitous in modern drug design, conferring metabolic stability and enhanced membrane permeability. However, their synthesis frequently relies on catalysts—ranging from organotin Lewis acids and transition metals to organic amidine bases—that must be rigorously removed to meet stringent ICH Q3D elemental impurity guidelines (often <10 ppm for active pharmaceutical ingredients)[1].

Below, you will find a diagnostic workflow, mechanistic troubleshooting FAQs, quantitative performance data, and self-validating experimental protocols to ensure the integrity of your synthetic pipeline.

Diagnostic Workflow for Catalyst Purging

Diagnostic workflow for selecting catalyst removal strategies in carbamate synthesis.

Troubleshooting & FAQs

Q1: I used dibutyltin dilaurate (DBTDL) to catalyze an isocyanate-alcohol coupling. Standard aqueous workups leave high tin residues in my carbamate product. Why, and how do I fix it? Mechanistic Causality: DBTDL is highly lipophilic and acts as a Lewis acid, coordinating with the oxygen atoms of your newly formed carbamate[2]. Because of its long alkyl chains (butyl and laurate), it partitions heavily into the organic phase during standard water/brine washes. Solution: Employ an aqueous Potassium Fluoride (KF) wash[3]. Fluoride has a high thermodynamic affinity for tin. It displaces the laurate ligands to form highly insoluble, polymeric dibutyltin difluoride networks. Troubleshooting Tip: If you observe a thick, milky emulsion at the biphasic interface, this is the precipitated tin fluoride. It can trap your API. You must filter the entire biphasic mixture through a pad of Celite prior to phase separation to recover your product yield[3].

Q2: My carbamate was synthesized via a Palladium-catalyzed cross-coupling. Activated carbon filtration isn't reducing the Pd concentration below 1500 ppm. What is the mechanistic approach to reach <5 ppm? Mechanistic Causality: Activated carbon relies on non-specific physical adsorption. Carbamates contain coordinating heteroatoms (nitrogen and oxygen) that act as competing ligands, effectively holding the Pd in solution and preventing it from adsorbing to the carbon surface. Solution: Transition to functionalized silica scavengers, such as SiliaMetS Thiol or Thiourea[4]. According to Hard-Soft Acid-Base (HSAB) theory, Pd(II) and Pd(0) are "soft" Lewis acids. They form highly stable, irreversible covalent bonds with "soft" bases like thiols. This targeted thermodynamic interaction easily outcompetes the "harder" nitrogen/oxygen atoms of your carbamate API, pulling the metal out of the solution[4].

Q3: I synthesized a carbamate using DBU and CO₂. How do I ensure complete removal of DBU without hydrolyzing my product? Mechanistic Causality: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a strong amidine base used to activate CO₂ and stabilize the intermediate carbamate anion[5][6]. Because it is an organic small molecule, it frequently co-elutes with carbamate products during silica gel chromatography. Solution: Utilize liquid-liquid extraction with a mildly acidic aqueous wash (e.g., 1M HCl or saturated NH₄Cl). Protonation of the imine nitrogen in DBU creates a highly polar, water-soluble salt. This drastically shifts its partition coefficient, driving it entirely into the aqueous phase while your neutral carbamate remains safely in the organic layer[5].

Quantitative Data: Catalyst Scavenger Performance

Catalyst Type	Optimal Removal Method	Mechanism of Action	Typical Initial Load	Typical Final Residue
Organotin (DBTDL)	10% Aqueous KF Wash	Ligand exchange & precipitation	10,000 - 50,000 ppm	< 50 ppm
Organotin (Trace)	Silica-Carbonate	Ion-exchange / Chelation	50 - 500 ppm	< 5 ppm
Palladium (Pd)	Silica-Thiol (SiliaMetS)	Soft-Soft Acid-Base Covalent Binding	1,500 - 3,500 ppm	1 - 5 ppm
Organocatalyst (DBU)	1M HCl Aqueous Wash	Protonation & Phase Partitioning	> 100,000 ppm	Undetectable

Experimental Protocols

Protocol A: Biphasic KF Extraction for Organotin Removal

Use this protocol to purge DBTDL or Stille-type tin byproducts from lipophilic carbamate mixtures.

• Quench & Dilute: Cool the reaction mixture to room temperature. Dilute the crude mixture with a water-immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane) to double its original volume.

• Fluoride Addition: Add an equal volume of a freshly prepared 10% (w/v) aqueous Potassium Fluoride (KF) solution.

• Kinetic Incubation: Stir the biphasic mixture vigorously at room temperature for a minimum of 60 to 90 minutes. Causality: The fluoride exchange is not instantaneous; sufficient kinetic mixing is required to break the tin-carbamate coordination.

• Celite Filtration: Pour the entire biphasic mixture through a sintered glass funnel packed with a 1-inch pad of Celite. Rinse the pad thoroughly with your chosen organic solvent to recover any adsorbed API.

• Phase Separation: Transfer the filtrate to a separatory funnel.

  • Self-Validation Check: The absence of a cloudy white emulsion or "rag layer" at the biphasic interface confirms the complete removal of polymeric tin fluorides.

• Isolation: Collect the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Solid-Phase Metal Scavenging for Palladium

Use this protocol for late-stage API purification to meet ICH Q3D elemental impurity limits.

• Solvent Optimization: Dissolve the crude carbamate in a non-coordinating or weakly coordinating solvent (e.g., Toluene, THF, or Dichloromethane). Avoid DMF or DMSO if possible, as they compete with the scavenger for metal binding.

• Scavenger Addition: Add 4 to 8 molar equivalents of a silica-bound thiol scavenger (e.g., SiliaMetS Thiol) relative to the initial Pd catalyst loading used in the reaction.

• Thermal Incubation: Stir the suspension at 40°C – 50°C for 4 to 16 hours.

  • Causality: Mild heating provides the activation energy necessary to dissociate the stable Pd-API complex, allowing the metal to be captured by the thermodynamically preferred thiol ligands.

• Filtration & Recovery: Filter the mixture through a fine-porosity frit to remove the silica-bound metal. Wash the filter cake with a polar solvent (e.g., Methanol) to elute any residual API.

  • Self-Validation Check: Submit an aliquot of the concentrated filtrate for LC-MS analysis. The spectrum should display the target API mass without the characteristic multi-isotope cluster patterns associated with transition metal complexes.

References

• Metal Scavengers for the Process Industry. biotage.co.jp.
• dibutyltin dilaurate in polyurethane casting applic
• Technical Support Center: Removal of Tin Byproducts
• Technical Support Center: Stabilizing Carbamic Acid Intermedi
• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. nih.gov.
• An efficient, selective, and solventless approach to carbamates in DBU-derived ionic liquids.

Sources

• 1. data.biotage.co.jp [data.biotage.co.jp]
• 2. dibutyltin dilaurate in polyurethane casting applications-Organotin Catalyst Suppliers & Manufacturing [sn-tin.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative efficacy of carbamate and organophosphate insecticides

Comparative Efficacy and Mechanistic Profiling of Carbamate vs. Organophosphate Insecticides

As a Senior Application Scientist, evaluating the comparative efficacy of carbamate and organophosphate (OP) insecticides requires moving beyond basic phenotypic observations and delving into the precise enzyme kinetics and structural biology governing their mechanisms. Both classes of compounds are cornerstone anticholinesterase agents used extensively in agriculture and vector control. However, their distinct molecular interactions with acetylcholinesterase (AChE) dictate fundamentally different toxicological profiles, efficacy durations, and experimental handling requirements [1].

This guide provides an objective, data-supported comparison of these two chemical classes, detailing their mechanisms of action, comparative efficacy, and the self-validating experimental protocols required for accurate in vitro assessment.

Mechanistic Divergence: Reversible vs. Irreversible Inhibition

The primary mode of action for both OP and carbamate insecticides is the inhibition of AChE, the enzyme responsible for hydrolyzing the neurotransmitter acetylcholine at cholinergic synapses [1]. The critical divergence lies in the stability of the enzyme-inhibitor complex.

• Organophosphates (Irreversible Inhibition): OPs phosphorylate the serine residue at the catalytic triad of the AChE active site. This phosphorylated enzyme complex is highly stable. Over time, the complex undergoes "aging"—a process where an alkyl group is lost, rendering the enzyme permanently inactivated [2]. Restoration of synaptic function requires the de novo synthesis of AChE or the immediate administration of oxime reactivators (e.g., pralidoxime) before aging occurs[1].

• Carbamates (Reversible Inhibition): Carbamates cause carbamylation of the same serine residue. However, the carbamylated serine is structurally less stable than its phosphorylated counterpart. The carbamyl moiety undergoes spontaneous hydrolysis (decarbamylation) typically within 30 to 40 minutes, regenerating the active enzyme[2]. Consequently, carbamates are classified as pseudo-irreversible or reversible inhibitors, leading to a shorter duration of toxicity (typically under 24 hours) [1].

AChE inhibition pathways: Irreversible OP phosphorylation vs. reversible carbamylation.

Comparative Efficacy and Toxicity Profiles

While both classes induce a cholinergic crisis (characterized by the DUMBELS mnemonic: defecation, urination, miosis, bronchospasm, emesis, lacrimation, salivation) [1], their operational efficacy and safety margins differ significantly. OPs generally exhibit higher lipophilicity, allowing them to readily cross the blood-brain barrier and induce severe central nervous system (CNS) depression and seizures [3]. Carbamates, conversely, have limited CNS penetration, resulting in a more benign clinical course primarily restricted to peripheral muscarinic and nicotinic effects [3].

Table 1: Comparative Profile of Organophosphates vs. Carbamates

Parameter	Organophosphates (OPs)	Carbamates
Enzyme Interaction	Phosphorylation (Irreversible)	Carbamylation (Reversible)
Duration of Action	Prolonged (Days to Weeks)	Transient (< 24 Hours)
Enzyme Aging	Yes (Requires de novo synthesis)	No (Spontaneous reactivation)
CNS Penetration	High (Severe CNS toxicity)	Low (Primarily peripheral effects)
Antidote Efficacy	Atropine + Oximes (Pralidoxime)	Atropine only (Oximes generally ineffective)
Field Efficacy	Broad-spectrum, long residual activity	Fast knockdown, shorter residual activity

Experimental Validation: Quantifying AChE Inhibition

To objectively compare the IC50 values of these compounds during drug development or toxicological screening, the Ellman Method remains the gold standard in vitro colorimetric assay [4].

Causality in Experimental Design: A critical pitfall in assaying carbamates is their reversible nature. The US EPA notes that standard Ellman protocols can severely underestimate carbamate-induced AChE inhibition [5]. Why? Because the extensive sample dilution and prolonged incubation times required for the assay shift the equilibrium toward spontaneous decarbamylation, artificially inflating the apparent residual enzyme activity. Therefore, when assaying carbamates, pre-incubation times must be strictly minimized , and rapid kinetic reads are mandatory to capture the true inhibition state before the enzyme reactivates.

Step-by-Step Protocol: Modified Ellman Assay for AChE Inhibition

This protocol is designed as a self-validating system, incorporating Coroxon (an active OP metabolite) as a positive control to ensure assay fidelity [4].

Reagents:

• 0.1 M Phosphate Buffer (pH 8.0)

• Acetylthiocholine iodide (ATCh) - Substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB / Ellman’s Reagent)

• AChE Enzyme (e.g., from Electrophorus electricus)

• Positive Control: Coroxon or Paraoxon [4]

Procedure (96-Well Plate Format):

• Preparation: Prepare test compounds (OPs and Carbamates) in a solvent gradient. Ensure final solvent concentration in the well does not exceed 1% to prevent enzyme denaturation.

• Enzyme-Inhibitor Incubation:

  • Add 120 µL of Phosphate Buffer to the wells.

  • Add 20 µL of AChE solution (0.2 U/mL).

  • Add 20 µL of the test compound (or Coroxon for positive control, or pure solvent for the 100% activity baseline).

  • Critical Step: Incubate at 37°C. For OPs, incubate for 15 minutes to allow irreversible binding. For carbamates, reduce this to 5 minutes to prevent spontaneous decarbamylation prior to substrate addition.

• Reaction Initiation: Add 20 µL of DTNB (0.1 mM) and 20 µL of ATCh (40 µM) to all wells to initiate the reaction.

• Kinetic Measurement: Immediately transfer the plate to a microplate reader. Measure the absorbance at 412 nm continuously for 10 minutes.

• Data Analysis: Calculate the initial reaction velocity (V0) from the linear portion of the curve. The IC50 is determined by plotting the percentage of residual activity against the log concentration of the inhibitor.

Biochemical workflow of the Ellman Method for quantifying AChE activity.

References

• Carbamate Toxicity - StatPearls - NCBI Bookshelf Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• Acetylcholinesterase Inhibitors: Pharmacology and Toxicology Source: PubMed Central (PMC) URL:[Link]

• Organophosphates and Carbamates | Strange and Schafermeyer's Pediatric Emergency Medicine Source: McGraw-Hill Medical URL:[Link]

• The Use of Data on Cholinesterase Inhibition for Risk Assessments of Organophosphorous and Carbamate Pesticides Source: US Environmental Protection Agency (EPA) URL:[Link]

Structure-Activity Relationship (SAR) Studies of N-Aryl Carbamate Fungicides: A Comparative Guide

Executive Summary

The emergence of multidrug-resistant phytopathogenic fungi, particularly Botrytis cinerea (gray mold), poses a severe threat to global agricultural security. For decades, benzimidazoles (e.g., carbendazim) were the frontline defense, targeting fungal mitosis via β -tubulin inhibition. However, target-site mutations have rendered these conventional therapies increasingly obsolete.

N-aryl carbamate fungicides, typified by diethofencarb, represent a paradigm shift in resistance management. Rather than overcoming resistance through brute-force broad-spectrum toxicity, N-aryl carbamates elegantly exploit the very mutations that confer benzimidazole resistance—a phenomenon known as negative cross-resistance [1]. This guide provides an in-depth comparative analysis of N-aryl carbamates against alternative fungicide classes, detailing their structure-activity relationships (SAR), mechanistic causality, and the self-validating experimental protocols required for their evaluation.

Mechanistic Paradigm: The "Negative Cross-Resistance" Phenomenon

To understand the SAR of N-aryl carbamates, one must first understand their target: the fungal β -tubulin heterodimer.

In wild-type (WT) strains, benzimidazoles bind with high affinity to the Glu198 residue of β -tubulin, inhibiting microtubule assembly and arresting mitosis. However, under selection pressure, fungi develop point mutations—most commonly E198A (Glutamic acid to Alanine), E198V, or E198K[2].

• The Causality of Resistance: The substitution of the bulky, charged Glutamic acid with a smaller, neutral Alanine alters the spatial geometry of the binding pocket. This creates a steric clash and loss of hydrogen bonding for the rigid benzimidazole scaffold, conferring absolute resistance.

• The Causality of Sensitivity (N-Aryl Carbamates): This exact structural shift creates a newly expanded hydrophobic pocket. N-aryl carbamates are structurally flexible and highly lipophilic. The mutated pocket perfectly accommodates the N-aryl ring of compounds like diethofencarb, restoring high-affinity binding. Consequently, N-aryl carbamates are highly toxic to mutant strains but virtually inactive against WT strains[3].

Mechanism of negative cross-resistance in β-tubulin variants.

Structure-Activity Relationship (SAR) Landscape

Recent advances in green chemistry have enabled the rapid synthesis and SAR mapping of novel N-aryl carbamate derivatives. Studies utilizing green Curtius and Hofmann rearrangements have identified critical structural determinants for optimizing fungicidal potency[4][5].

Core SAR Rules for N-Aryl Carbamates:

• Halogenation of the Phenyl Ring: The introduction of electron-withdrawing halogens (specifically Chlorine or Bromine) on the di-substituted phenyl ring is the most critical driver of activity. Halogenation increases the compound's lipophilicity (LogP), facilitating superior penetration through the fungal cell membrane. Furthermore, halogens engage in strong halogen-bonding interactions with the hydrophobic residues of the mutated β -tubulin pocket[4].

• Positioning Matters: Substitution at the para and meta positions of the N-aryl ring yields higher efficacy than ortho substitutions, likely due to steric hindrance preventing optimal deep-pocket insertion.

• Carbamate Tail Modifications: While the N-aryl head dictates target recognition, the alkyl/aryl tail attached to the carbamate oxygen modulates pharmacokinetic stability. Bulky aliphatic tails (e.g., isopropyl in diethofencarb) prevent rapid enzymatic hydrolysis by fungal esterases.

Comparative Efficacy & Performance Data

To objectively evaluate the performance of N-aryl carbamates, it is essential to compare them against both their historical predecessors (Benzimidazoles) and modern broad-spectrum alternatives (QoIs). The data below summarizes the in vitro half-maximal effective concentration ( EC50​ ) against WT and E198A mutant Botrytis cinerea isolates.

Compound Class	Representative Drug	Target Site	EC50​ (Wild-Type)	EC50​ (E198A Mutant)	Cross-Resistance Profile
Benzimidazole	Carbendazim	β -tubulin (Glu198)	< 0.5 μ g/mL	> 100 μ g/mL	High risk (Target mutation)
N-Aryl Carbamate	Diethofencarb	β -tubulin (Ala198)	> 100 μ g/mL	< 0.5 μ g/mL	Negative Cross-Resistance
Novel Carbamate	Halogenated Analog (3b2)	β -tubulin (Ala198)	> 50 μ g/mL	< 0.1 μ g/mL	Superior mutant affinity
QoI (Strobilurin)	Azoxystrobin	Cytochrome b (Cyt b)	~ 1.0 μ g/mL	~ 1.0 μ g/mL	Independent (G143A risk)

Data synthesized from recent bioevaluation studies of N-aryl carbamate derivatives[4][6]. The novel halogenated analog demonstrates a 5-fold increase in potency against mutant strains compared to commercial diethofencarb.

Standardized Experimental Workflows for SAR Validation

To ensure trustworthiness and reproducibility, the evaluation of novel N-aryl carbamates must follow a self-validating system. This requires orthogonal testing: phenotypic screening followed by genotypic/target validation.

Step-by-step workflow for the synthesis and SAR validation of novel fungicides.

Protocol A: In Vitro Mycelial Growth Inhibition Assay

Causality: This phenotypic assay determines the baseline biological activity and membrane permeability of the synthesized compounds before target-specific assays are conducted.

• Media Preparation: Prepare Potato Dextrose Agar (PDA). Autoclave and cool to 50°C.

• Compound Dosing: Dissolve N-aryl carbamate derivatives in DMSO. Spike the PDA to achieve final concentrations ranging from 0.01 to 100 μ g/mL. Self-Validating Control: Ensure final DMSO concentration does not exceed 0.5% (v/v) to prevent solvent-induced toxicity.

• Inoculation: Place a 5 mm mycelial plug of B. cinerea (both WT and genotyped E198A mutant strains) at the center of each plate.

• Incubation & Measurement: Incubate at 25°C in darkness for 72 hours. Measure colony diameters crosswise.

• Data Analysis: Calculate the inhibition rate relative to the solvent-only control. Determine the EC50​ using probit regression analysis.

Protocol B: Recombinant β -Tubulin Binding Assay

Causality: Phenotypic death could result from off-target effects. To prove the mechanism of action and validate the SAR, direct binding to the mutated target must be confirmed. Because purifying native tubulin from filamentous fungi is notoriously difficult, expressing it as a fusion protein is the gold standard[1].

• Protein Expression: Clone the B. cinerea β -tubulin gene (WT and E198A variants) into a pMAL expression vector to create a Maltose Binding Protein (MBP)-tubulin fusion. Express in E. coli and purify via amylose affinity chromatography.

• Ligand Incubation: Incubate 10 μ M of the purified fusion protein with varying concentrations of the fluorescently tagged N-aryl carbamate (or use intrinsic tryptophan fluorescence quenching).

• Measurement: Measure the dissociation constant ( Kd​ ) using Microscale Thermophoresis (MST) or Surface Plasmon Resonance (SPR).

• Validation: A successful SAR candidate will show a Kd​ in the low nanomolar range for the E198A protein, and negligible binding ( Kd​>100μM ) for the WT protein.

Strategic Positioning: N-Aryl Carbamates vs. Alternative Classes

When developing a crop protection strategy, N-aryl carbamates serve a highly specific, yet indispensable role compared to other fungicide classes:

• Vs. Benzimidazoles (MBCs): They are not competitors; they are obligatory rotation partners. Because N-aryl carbamates only kill MBC-resistant strains, applying a pre-mixed formulation of Carbendazim + Diethofencarb creates an evolutionary trap. If the fungus mutates to survive Carbendazim, it is instantly killed by Diethofencarb, and vice versa.

• Vs. Succinate Dehydrogenase Inhibitors (SDHIs): SDHIs (e.g., Boscalid) are broad-spectrum respiration inhibitors. While highly effective, they suffer from rapid, multi-site resistance development without the benefit of negative cross-resistance. N-aryl carbamates offer a more durable, albeit narrower, resistance management tool.

• Vs. Quinone Outside Inhibitors (QoIs): QoIs (e.g., Azoxystrobin) target Cytochrome b. While they have excellent baseline efficacy, the G143A mutation confers absolute resistance across the entire QoI class. N-aryl carbamates remain fully active against QoI-resistant strains, making them excellent rescue treatments.

References

• Liu X, Han Z, Duan X, et al. Synthesis, Bioevaluation and Structure-Activity Relationships of Novel N-Aryl Carbamate Derivatives as Potential Fungicidal Agents. Agronomy. 2025; 15(12):2741. URL:[Link]

• Manzer S, Thamm M, Hilsmann L, et al. Green Synthesis and Antifungal Activities of Novel N-Aryl Carbamate Derivatives. Molecules. 2024; 29(15):3479. URL:[Link]

• Martin F, et al. Fungal β-Tubulin, Expressed as a Fusion Protein, Binds Benzimidazole and Phenylcarbamate Fungicides. Antimicrobial Agents and Chemotherapy. 1998. URL:[Link]

• Zhou Y, et al. Functional Analysis of β-Tubulins in Ustilaginoidea virens and Their Contribution to Carbendazim Resistance. Journal of Agricultural and Food Chemistry. 2025. URL:[Link]

• Fan F, et al. Benzimidazole-Resistant Isolates with E198A/V/K Mutations in the β-Tubulin Gene Possess Different Fitness and Competitive Ability in Botrytis cinerea. Phytopathology. 2022. URL:[Link]

Sources

• 1. Fungal β-Tubulin, Expressed as a Fusion Protein, Binds Benzimidazole and Phenylcarbamate Fungicides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis, Bioevaluation and Structure-Activity Relationships of Novel N-Aryl Carbamate Derivatives as Potential Fungicidal Agents | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comprehensive Guide to Linker Stabilities in Solid-Phase Synthesis: Mechanisms, Kinetics, and Selection Criteria

Solid-phase peptide synthesis (SPPS) and solid-phase organic synthesis (SPOS) rely on a delicate chemical balancing act: the covalent tether (the linker) connecting the growing molecule to the solid support must remain absolutely stable during iterative elongation cycles, yet cleave efficiently under specific, controlled conditions at the end of the synthesis[1].

For researchers and drug development professionals, selecting the correct linker is not merely a procedural step; it dictates the C-terminal functionality of the final product, the survival of sensitive side-chain modifications, and the overall yield[2]. This guide objectively compares the stabilities, cleavage kinetics, and mechanistic behaviors of standard and advanced linkers used in modern Fmoc-SPPS.

The Mechanistic Role of Linkers in SPPS

In Fmoc-based SPPS, the linker must withstand repeated exposure to basic conditions (e.g., 20% piperidine in DMF) used for N-terminal deprotection, as well as the coupling reagents (e.g., DIC/Oxyma) used for peptide bond formation[3]. The causality of linker cleavage relies on the generation of a resonance-stabilized carbocation upon exposure to acid (typically Trifluoroacetic Acid, TFA)[1]. The stability of this intermediate carbocation directly dictates the concentration of acid required for cleavage.

Mechanistic workflow of Solid-Phase Peptide Synthesis highlighting linker stability phases.

Comparative Analysis of Standard Acid-Labile Linkers

The three most ubiquitous linkers in Fmoc-SPPS—Wang, Rink Amide, and 2-Chlorotrityl Chloride (2-CTC)—exhibit distinct stability profiles driven by their molecular structures[1].

Wang Linker (4-Alkoxybenzyl Alcohol)

The Wang linker is the industry standard for synthesizing peptide acids. The ester bond connecting the C-terminal amino acid to the benzyl alcohol derivative is highly stable to basic Fmoc-deprotection conditions. However, because the resulting 4-alkoxybenzyl carbocation is only moderately stable, harsh acidic conditions (typically 90–95% TFA) are required to drive the cleavage reaction forward[1].

Rink Amide Linker

Designed to yield C-terminal amides, the Rink Amide linker utilizes a modified benzhydrylamine structure. Upon cleavage with 95% TFA, the C-N bond is broken, releasing the peptide amide[1]. The presence of two electron-donating methoxy groups on the benzhydryl rings stabilizes the resulting carbocation, allowing cleavage to occur under standard global deprotection conditions without requiring the dangerous anhydrous HF used in older Boc-chemistry[1].

2-Chlorotrityl Chloride (2-CTC) Linker

The 2-CTC linker is a triumph of steric and electronic engineering. It is extremely acid-labile, requiring only 1–2% TFA in dichloromethane (DCM) for complete cleavage[1].

• Electronic Causality: The trityl group forms a highly resonance-stabilized carbocation, making the ester bond exceptionally sensitive to mild acid[1].

• Steric Causality: The bulky 2-chlorophenyl group creates immense steric hindrance. This physically blocks the free N-terminal amine of the second amino acid from attacking the C-terminal ester, thereby preventing diketopiperazine (DKP) formation—a side reaction that prematurely cleaves peptides from the resin[3]. Furthermore, this steric bulk prevents base-catalyzed racemization of the first amino acid during loading[3].

Quantitative Comparison Table

Linker Type	C-Terminal Product	Cleavage Condition	Cleavage Kinetics (RT)	Base Stability (Piperidine)	Key Advantage
Wang	Carboxylic Acid	90–95% TFA	60–120 mins	Highly Stable	Standard for robust peptide acids.
Rink Amide	Carboxamide	90–95% TFA	60–120 mins	Highly Stable	Standard for peptide amides.
2-CTC	Carboxylic Acid	1–2% TFA	15–30 mins	Highly Stable	Prevents DKP formation; allows isolation of fully protected peptides[3].

Advanced Stability Control: The "Safety-Catch" Principle

When synthesizing complex macromolecules, such as cyclic peptides or peptide thioesters, standard acid-labile linkers often lack the necessary orthogonality[2]. "Safety-catch" linkers solve this by remaining absolutely stable under both acidic and basic conditions during chain elongation[4]. They are only rendered labile after a specific chemical activation step[4].

A prominent example is the Kenner Sulfonamide Linker . The acyl sulfonamide bond is completely stable to both 20% piperidine (Fmoc removal) and 95% TFA (side-chain deprotection)[5]. To cleave the peptide, the sulfonamide nitrogen must first be activated via N-alkylation (typically using diazomethane or iodoacetonitrile). This breaks the resonance stability of the sulfonamide, making the carbonyl highly susceptible to nucleophilic attack by amines or thiols, releasing the peptide[5].

Logical sequence of a safety-catch linker, transitioning from absolute stability to controlled lability.

Another modern iteration is the Mmsb (2-methoxy-4-methylsulfinylbenzyl) linker . The electron-withdrawing sulfoxide group renders the ester bond stable to TFA[4]. Upon reduction of the sulfoxide to a sulfide (using Me3SiCl/Ph3P), the linker becomes electron-donating, allowing subsequent cleavage with TFA[4].

Validated Experimental Protocols

The following protocols are designed as self-validating systems. The inclusion of specific scavengers and visual cues ensures the mechanistic integrity of the cleavage process.

Protocol A: Mild Cleavage of Protected Peptides from 2-CTC Resin

Objective: Isolate a fully side-chain-protected peptide acid for convergent synthesis.

• Resin Preparation: Wash the peptide-bound 2-CTC resin thoroughly with DCM (3 × 5 mL) to remove any residual DMF. Causality: DMF is basic and will neutralize the dilute TFA, halting cleavage.

• Cocktail Preparation: Prepare a fresh solution of 1% TFA in DCM (v/v).

• Cleavage Reaction: Add the cleavage cocktail to the resin and agitate gently for 15 minutes at room temperature.

  • Self-Validation: The solution will rapidly turn a distinct yellow/orange color. This visual cue confirms the generation of the trityl carbocation, validating that cleavage is actively occurring[1].

• Filtration & Quenching: Filter the solution into a flask containing 10 equivalents of Pyridine or DIPEA (relative to TFA).

  • Causality: The base immediately neutralizes the TFA. If the solution is concentrated without neutralization, the increasing concentration of TFA as DCM evaporates will prematurely strip highly acid-labile side-chain protecting groups (like Trt on His/Cys).

• Isolation: Evaporate the DCM under reduced pressure and precipitate the protected peptide using ice-cold water or hexane.

Protocol B: Global Deprotection and Cleavage from Wang/Rink Amide Resin

Objective: Release the fully deprotected peptide and prevent side-chain re-alkylation.

• Cocktail Preparation: Prepare "Reagent K" or a standard TIPS cocktail: 95% TFA, 2.5% Triisopropylsilane (TIPS), and 2.5% H₂O.

  • Causality: TIPS is a bulky nucleophile that acts as a carbocation scavenger. Without TIPS, the highly reactive carbocations generated from the linker and protecting groups (e.g., t-butyl cations) will permanently re-alkylate electron-rich amino acids like Tryptophan or Cysteine[1]. Water specifically quenches t-butyl cations to form t-butanol.

• Reaction: Add the cocktail to the dry resin and agitate for 2 hours at room temperature.

• Filtration: Filter the cleavage solution into a clean tube. Wash the resin once with neat TFA and combine the filtrates.

• Precipitation: Add the filtrate dropwise to 10 volumes of ice-cold diethyl ether.

  • Causality: The highly polar deprotected peptide is insoluble in ether and will immediately precipitate as a white solid. The non-polar cleaved protecting groups and TIPS remain dissolved in the ether, effectively purifying the peptide in a single step.

• Recovery: Centrifuge at 3000 rpm for 5 minutes, decant the ether, and wash the pellet twice more with cold ether before drying under a gentle stream of nitrogen.

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chempep.com [chempep.com]
• 4. mdpi.com [mdpi.com]
• 5. Safety-Catch Linkers for Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Hydrolytic Stability of Carbamate and Carbonate Groups

For Researchers, Scientists, and Drug Development Professionals

The selection of functional groups is a cornerstone of modern drug design, influencing everything from efficacy and targeting to metabolic fate. Among the most versatile moieties are carbamates and carbonates, frequently employed as prodrug linkers or as integral parts of a pharmacophore. Their utility, however, is critically dependent on their stability in aqueous environments. This guide provides an in-depth comparison of the relative hydrolytic stability of carbamate and carbonate groups, supported by mechanistic insights and experimental data, to inform rational drug design.

Structural and Electronic Distinctions

At a fundamental level, the difference in hydrolytic stability between carbamates and carbonates arises from their distinct electronic structures. A carbamate is an amide-ester hybrid, while a carbonate is a diester of carbonic acid. The key difference is the presence of a nitrogen atom adjacent to the carbonyl in a carbamate, versus an oxygen atom in a carbonate.

This substitution has profound electronic consequences. The nitrogen atom in a carbamate is less electronegative than the oxygen in a carbonate and is more capable of donating its lone pair of electrons to the carbonyl carbon via resonance. This delocalization of electrons reduces the electrophilicity of the carbonyl carbon, making it less susceptible to nucleophilic attack by water.[1][2][3]

In contrast, the additional oxygen atom in a carbonate withdraws electron density from the carbonyl carbon, making it more electrophilic and, consequently, more prone to hydrolysis.[4]

Caption: Structural comparison of carbamate and carbonate functional groups.

Mechanisms of Hydrolysis

The hydrolysis of both carbamates and carbonates can be catalyzed by acid or base, but base-catalyzed hydrolysis is the more dominant pathway under physiological conditions.[5][6]

Base-Catalyzed Hydrolysis:

Under basic conditions, a hydroxide ion directly attacks the electrophilic carbonyl carbon.

• Carbonates: The reaction proceeds through a straightforward nucleophilic acyl substitution (BAC2) mechanism, forming a tetrahedral intermediate that collapses to release an alcohol/phenol and a bicarbonate ion.

• Carbamates: The mechanism for carbamates is more nuanced and depends on the substitution at the nitrogen atom.[1]

  • N,N-disubstituted carbamates typically hydrolyze via a BAC2 mechanism, similar to carbonates.[7][8]

  • N-monosubstituted and unsubstituted carbamates can undergo a base-catalyzed elimination (E1cB-like) mechanism.[7][8] In this pathway, a proton is first removed from the nitrogen, forming a conjugate base. This is followed by the elimination of the leaving group (alkoxide or phenoxide) to form a highly reactive isocyanate intermediate, which is then rapidly trapped by water to form a carbamic acid that decarboxylates to the corresponding amine.[1][7] This E1cB pathway is generally faster than the BAC2 pathway, making primary and secondary carbamates less stable than tertiary carbamates in basic solutions.[9]

Acid-Catalyzed Hydrolysis:

Acid-catalyzed hydrolysis is generally less significant for carbamates compared to carbonates, especially under physiological conditions.[5] Protonation of the carbonyl oxygen increases the electrophilicity of the carbonyl carbon, facilitating nucleophilic attack by water.

Caption: Predominant base-catalyzed hydrolysis mechanisms.

Comparative Hydrolytic Stability: Experimental Data

Experimental studies consistently demonstrate that carbamates are generally more stable towards hydrolysis than their corresponding carbonate analogues under identical conditions.[2][4] This increased stability is a direct consequence of the electronic factors discussed previously.

Functional Group	Conditions	Half-life (t₁/₂)	Observation	Reference
4-Nitrophenyl benzylcarbonate	pH > 8	Minutes to Hours	Rapid hydrolysis in basic conditions.	[4]
4-Nitrophenyl benzylcarbamate	pH > 12	Hours to Days	Significantly more stable than the carbonate analogue.	[4]
Alkyl Carbamates	Neutral pH	Years	Generally very stable.	[6]
Aryl Carbamates	Basic pH	Minutes to Hours	More labile than alkyl carbamates.	[3][10]

Key Factors Influencing Stability:

• pH: Stability for both groups decreases significantly as the pH becomes more basic.[10] Carbamates often exhibit maximum stability in slightly acidic conditions (around pH 5).[10]

• Leaving Group (OR): The nature of the alcohol or phenol (ROH) leaving group plays a crucial role. Electron-withdrawing groups on the R moiety will stabilize the departing alkoxide/phenoxide, making the parent carbamate or carbonate more labile.[3] Consequently, aryl carbamates and carbonates are generally less stable than their alkyl counterparts.[3][10]

• N-Substitution (Carbamates): As mentioned, N,N-disubstituted carbamates are generally more stable than N-monosubstituted or unsubstituted carbamates due to the inaccessibility of the E1cB hydrolysis pathway.[10]

• Steric Hindrance: Increased steric bulk around the carbonyl center can hinder the approach of a nucleophile, thereby increasing the hydrolytic stability of both carbamates and carbonates.[11][12]

• Temperature: As with most chemical reactions, the rate of hydrolysis increases with temperature.[10]

Experimental Protocol for Assessing Hydrolytic Stability

A standardized protocol is essential for accurately comparing the hydrolytic stability of different compounds. A typical workflow involves incubating the compound in buffers of varying pH and analyzing its degradation over time, usually by High-Performance Liquid Chromatography (HPLC).

Step-by-Step Methodology:

• Preparation of Buffer Solutions: Prepare a series of buffers covering the desired pH range (e.g., pH 3, 5, 7.4, 9). Common buffer systems include citrate for acidic pH, phosphate for neutral pH, and borate for basic pH.

• Preparation of Stock Solution: Prepare a concentrated stock solution of the test compound in a suitable organic solvent (e.g., acetonitrile or DMSO) to ensure solubility.

• Initiation of Hydrolysis: Add a small aliquot of the stock solution to each pre-warmed buffer solution to achieve the desired final concentration (e.g., 10-100 µM). The final concentration of the organic solvent should be kept low (<1%) to minimize its effect on the reaction.

• Incubation: Maintain the reaction mixtures at a constant temperature (e.g., 37°C) in a temperature-controlled water bath or incubator.

• Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each reaction mixture.

• Quenching the Reaction: Immediately quench the hydrolysis reaction by adding the aliquot to a solution that stops the degradation, typically by adjusting the pH to a stable range or by adding an excess of an organic solvent like acetonitrile.

• Analysis by HPLC: Analyze the quenched samples using a validated stability-indicating HPLC method. This involves separating the parent compound from its degradation products and quantifying the remaining parent compound, usually with a UV or mass spectrometry (MS) detector.[13]

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. For a first-order reaction, this plot will be linear. The observed rate constant (k_obs) is the negative of the slope. The half-life (t₁/₂) can then be calculated using the equation: t₁/₂ = 0.693 / k_obs.

Caption: Experimental workflow for determining hydrolytic stability.

Conclusion for Drug Development

Practical Implications:

• Prodrug Design: For a prodrug requiring stability in the gastrointestinal tract and systemic circulation before reaching its target, a carbamate linker is generally superior to a carbonate. The lability of carbonates might be advantageous only if rapid release of the active drug is intended.

• Tuning Stability: The stability of both moieties can be fine-tuned. For carbamates, moving from a primary to a secondary, and then to a tertiary (N,N-disubstituted) carbamate will progressively increase stability. For both groups, employing alkyl instead of aryl alcohols will also enhance stability.

• Choice of Linker: The choice between a carbamate and a carbonate should be a deliberate one, based on the desired pharmacokinetic profile. Carbamates provide a platform for sustained release, while carbonates are suited for more rapid cleavage.

By understanding the fundamental chemical principles and leveraging the experimental data, researchers can make more informed decisions in the design of new therapeutic agents with optimized stability profiles.

References

• Klančar, U., et al. (2021). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Frontiers in Chemistry. Available at: [Link]

• Clemson University. (n.d.). Kinetics of Carbaryl Hydrolysis. College of Engineering, Computing, and Applied Sciences (CECAS). Available at: [Link]

• Scribd. (n.d.). Hydrolysis Mechanisms of Carbamates. Available at: [Link]

• Houston, Z. H. (n.d.). Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System. University of Missouri-Columbia. Available at: [Link]

• Homework.Study.com. (n.d.). What affects the stability of carbonate minerals? Available at: [Link]

• Trivedi, R., et al. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Chemical Reviews. Available at: [Link]

• Hegarty, A. F., & Frost, L. N. (1973). Elimination–addition mechanism for the hydrolysis of carbamates. Trapping of an isocyanate intermediate by an o-amino-group. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• ResearchGate. (n.d.). Carbamate base-catalyzed hydrolysis mechanisms. Available at: [Link]

• Gangarapu, S., et al. (2013). Carbamate stabilities of sterically hindered amines from quantum chemical methods: relevance for CO2 capture. ChemPhysChem. Available at: [Link]

• Tarselli, M. A., et al. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Publications. Available at: [Link]

• Vo, T. N. D., et al. (2022). Steering Amine-CO2 Chemistry: A Molecular Insight into the Amino Site Relationship of Carbamate and Protonated Amine. ACS Omega. Available at: [Link]

• Semantic Scholar. (n.d.). RATES OF HYDROLYSIS OF CARBAMATE AND CARBONATE ESTERS IN ALKALINE SOLUTION. Available at: [Link]

• Scite.ai. (n.d.). Rates of Hydrolysis of Carbamate and Carbonate Esters in Alkaline Solution. Available at: [Link]

• Journal of Emerging Investigators. (2022). Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. Available at: [Link]

• Wang, Y., et al. (2023). Development of hydrolytic stability screening methods for early drug discovery with high differentiation and predictive power. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

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• 1. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
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• 5. cecas.clemson.edu [cecas.clemson.edu]
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• 7. Elimination–addition mechanism for the hydrolysis of carbamates. Trapping of an isocyanate intermediate by an o-amino-group - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
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• 9. semanticscholar.org [semanticscholar.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
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• 13. Development of hydrolytic stability screening methods for early drug discovery with high differentiation and predictive power - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Carbamate Cross-Reactivity in Immunoassays: A Comparative Guide for Analytical Scientists

Introduction: The Double-Edged Sword of Cross-Reactivity

Carbamate pesticides (e.g., carbofuran, carbaryl, pirimicarb, and methomyl) are widely utilized in agriculture due to their potent acetylcholinesterase inhibitory effects[1][2]. As regulatory bodies enforce strict Maximum Residue Limits (MRLs), the demand for rapid, high-throughput detection in food and environmental matrices has surged.

Enzyme-Linked Immunosorbent Assays (ELISAs) and Lateral Flow Immunoassays (LFIAs) are the frontline screening tools for these residues[3]. However, a critical performance characteristic of any carbamate immunoassay is its cross-reactivity (CR) —the degree to which the antibody binds to structurally related compounds[1]. Because all carbamates share a common N-methylcarbamate ester linkage, cross-reactivity can be either a detrimental flaw (causing false positives in compound-specific assays) or an engineered advantage (enabling broad-spectrum screening of the entire pesticide class)[4].

This guide objectively compares the performance of highly specific immunoassays, broad-specific immunoassays, and the gold-standard LC-MS/MS, providing actionable experimental protocols for evaluating cross-reactivity in your own assay development pipelines.

Mechanistic Insight: The Structural Basis of Epitope Recognition

As an application scientist, it is crucial to understand that cross-reactivity is not a random artifact; it is a direct consequence of hapten design strategy [1]. Carbamates are small molecules (haptens) that lack immunogenicity on their own. To generate antibodies, they must be conjugated to a carrier protein (e.g., BSA or OVA) via a synthesized spacer arm[2][5].

The position of this spacer arm dictates which part of the carbamate molecule is presented to the host animal's immune system:

• Highly Specific Antibodies: If the spacer arm is attached to the shared carbamate nitrogen, the unique aromatic or aliphatic side chain of the specific pesticide is exposed. The resulting antibodies will recognize only that specific side chain, yielding < 1% cross-reactivity with other carbamates[3][4].

• Broad-Specific Antibodies: If the spacer arm is attached to the unique aromatic ring, the shared N-methylcarbamate core is exposed. The immune system generates antibodies against this common core, yielding > 70% cross-reactivity across multiple carbamate analogs (e.g., carbofuran, carbosulfan, benfuracarb)[4].

Fig 1: Mechanistic workflow illustrating how hapten design dictates carbamate cross-reactivity.

Comparative Performance Analysis: Immunoassays vs. LC-MS/MS

When selecting a detection method, researchers must balance the need for specificity against throughput and cost. The table below summarizes the operational and analytical differences between the three primary methodologies used in carbamate detection.

Analytical Feature	Highly Specific ELISA	Broad-Specific ELISA	LC-MS/MS (Gold Standard)
Primary Application	Exact quantification of a single target (e.g., Carbofuran only)	High-throughput screening of total carbamate class residues	Confirmatory regulatory compliance and multi-residue profiling
Cross-Reactivity (CR%)	< 1% for structural analogs[3][4]	> 70% for closely related analogs[4]	N/A (Analytes distinguished by exact m/z transitions)
Typical IC₅₀ / Sensitivity	0.1 – 18.5 ng/mL[2][4]	5.0 – 50.0 ng/mL	LOD < 0.01 ng/mL
Matrix Interference	Moderate (Requires simple solvent extraction/dilution)[6]	Moderate to High (Cumulative matrix effects from class binding)	Low (Mitigated by stable isotope-labeled internal standards)
Cost per Sample	Low (< $5)	Low (< $5)	High (> $50)
Throughput	High (96-well format, ~2 hours)	High (96-well format, ~2 hours)	Low (Serial chromatographic injection, ~15-30 mins/sample)

Data Interpretation: While LC-MS/MS provides absolute certainty without cross-reactivity concerns, a broad-specific ELISA is vastly superior for initial triage. By intentionally engineering high cross-reactivity, a single broad-specific ELISA plate can flag any sample containing hazardous levels of any carbamate, which can then be routed to LC-MS/MS for confirmatory identification.

Standardized Protocol: Evaluating Carbamate Cross-Reactivity (ciELISA)

To objectively validate the specificity of a newly developed antibody, you must determine its half-maximal inhibitory concentration (IC₅₀) against the target carbamate and compare it to the IC₅₀ of structural analogs[4][6][7]. The following competitive indirect ELISA (ciELISA) protocol is a self-validating system designed to quantify this cross-reactivity.

Materials Required:

• Coating Antigen (e.g., Carbofuran-hapten conjugated to OVA)

• Primary Monoclonal Antibody (mAb) against the target carbamate

• HRP-conjugated Goat Anti-Mouse IgG (Secondary Antibody)

• Carbamate Standards: Target (e.g., Carbofuran) and Analogs (e.g., Carbosulfan, Benfuracarb, Carbaryl)

• TMB Substrate Solution and 2M H₂SO₄ (Stop Solution)

Step-by-Step Methodology:

Step 1: Plate Coating & Immobilization

• Dilute the coating antigen in 50 mM Carbonate-Bicarbonate buffer (pH 9.6) to a pre-optimized concentration (typically 0.5 - 2.0 µg/mL).

• Add 100 µL/well to a 96-well polystyrene microplate. Incubate overnight at 4°C.

• Causality: The high pH ensures the carrier protein (OVA) unfolds slightly, exposing hydrophobic regions that bind irreversibly to the polystyrene well.

Step 2: Blocking Non-Specific Sites

• Wash the plate 3 times with PBST (PBS + 0.05% Tween-20).

• Add 200 µL/well of 3% Bovine Serum Albumin (BSA) in PBS. Incubate for 1 hour at 37°C.

• Causality: BSA occupies any remaining uncoated plastic surfaces, preventing the primary or secondary antibodies from binding directly to the plastic, which would cause false-positive background noise.

Step 3: Competitive Binding Reaction

• Prepare serial dilutions of the target carbamate and the structural analogs in PBS (e.g., 0.01, 0.1, 1.0, 10, 100, 1000 ng/mL). Note: Ensure the buffer contains a consistent, low percentage of methanol (e.g., 5-10%) to maintain carbamate solubility without denaturing the antibody[6].

• Add 50 µL of the standard/analog and 50 µL of the primary mAb to each well. Incubate for 1 hour at 37°C.

• Causality: Free carbamate in the solution competes with the immobilized coating antigen for the limited binding sites on the primary mAb. High concentrations of free carbamate will wash away, resulting in a lower final signal (inverse relationship).

Step 4: Signal Generation & Detection

• Wash the plate 5 times with PBST to remove all unbound primary antibodies and free carbamate.

• Add 100 µL/well of HRP-conjugated secondary antibody. Incubate for 45 minutes at 37°C. Wash 5 times.

• Add 100 µL/well of TMB substrate. Incubate in the dark for 15 minutes.

• Stop the colorimetric reaction by adding 50 µL/well of 2M H₂SO₄.

• Read the optical density (OD) at 450 nm using a microplate reader.

Step 5: Data Analysis & CR(%) Calculation

• Calculate the binding ratio ( B/B0​ ), where B is the absorbance of the standard/analog and B0​ is the absorbance of the zero-concentration control.

• Plot B/B0​ against the logarithm of the analyte concentration and fit the data using a 4-parameter logistic equation to extract the IC₅₀ value.

• Calculate the Cross-Reactivity (CR) percentage using the following formula[4][6][7]:

  CR(%)=(IC50​ of Structural AnalogIC50​ of Target Carbamate​)×100

Self-Validation Check: A highly specific assay should yield a CR of 100% for the target and < 1% for all analogs. If the CR for an analog exceeds 5%, the hapten design likely exposed too much of the shared N-methylcarbamate core, and the antibody screening process must be repeated.

References

• Analysis of Carbamates Pesticides: Immunogical Technique by Local Development of Enzyme-linked Immuno-Sorbent Assay - Semantic Scholar.[Link]

• Screening of Carbamate and Organophosphate Pesticides in Food Matrices Using an Affordable and Simple Spectrophotometric Acetylcholinesterase Assay - MDPI.[Link]

• Enzyme inhibition and enzyme-linked immunosorbent assay methods for carbamate pesticide residue analysis in fresh produce - PubMed.[Link]

• Development of an immunoassay for the detection of carbaryl in cereals based on a camelid variable heavy-chain antibody - eScholarship. [Link]

• Production and Selection of Antibody–Antigen Pairs for the Development of Immunoenzyme Assay and Lateral Flow Immunoassay Methods for Carbofuran and Its Analogues - PMC.[Link]

• Development of an Enzyme-linked Immuno-Sorbent Assay (ELISA) Method for Carbofuran Residues - PMC.[Link]

Sources

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• 3. Enzyme inhibition and enzyme-linked immunosorbent assay methods for carbamate pesticide residue analysis in fresh produce - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Production and Selection of Antibody–Antigen Pairs for the Development of Immunoenzyme Assay and Lateral Flow Immunoassay Methods for Carbofuran and Its Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. escholarship.org [escholarship.org]
• 7. mdpi.com [mdpi.com]

Benchmarking new carbamate fungicides against commercial standards

Benchmarking Novel Carbamate Fungicides: A Comprehensive Guide to Efficacy and Resistance Profiling

As a Senior Application Scientist, my objective in this guide is to provide drug development professionals and agricultural researchers with a rigorous, self-validating framework for benchmarking novel carbamate fungicide candidates (NCCs). By evaluating intrinsic biochemical potency alongside field-level efficacy, we can objectively compare new pipeline candidates against established commercial standards.

Mechanistic Rationale: The Carbamate Mode of Action

To design a robust benchmarking cascade, we must first understand the causality behind the target pathogen's mortality. Carbamate fungicides (FRAC Code 28), such as the commercial standard propamocarb, are highly effective against oomycete pathogens like Phytophthora and Pythium species ()[1].

Unlike multi-site protectants, carbamates act on a specific biochemical pathway: they inhibit the synthesis of phospholipids and fatty acids ()[2]. This targeted disruption prevents the formation of a stable lipid bilayer during critical fungal growth phases, leading to a loss of cell membrane integrity, leakage of intracellular contents, and ultimately, the arrest of mycelial growth and spore germination.

Fig 1: Mechanistic pathway of carbamate fungicides disrupting cell membrane integrity.

Self-Validating Experimental Protocols

A trustworthy benchmarking protocol must be a self-validating system. This requires the inclusion of internal controls (untreated and solvent-only) and reference standards (Propamocarb for FRAC 28 baseline; Mancozeb for a multi-site baseline) at every stage to ensure that observed efficacy is solely attributable to the active ingredient.

Protocol 1: In Vitro Mycelial Growth Inhibition Assay (EC50 Determination)

Causality: In vitro assays isolate the direct fungitoxic effect of the compound from complex plant-host interactions. This allows for the precise mathematical quantification of the half-maximal effective concentration (EC50), providing a baseline for intrinsic potency ()[3].

Step-by-Step Methodology:

• Media Preparation: Prepare Potato Dextrose Agar (PDA) and autoclave at 121°C for 20 minutes. Cool the media to 50°C in a water bath to prevent the thermal degradation of the heat-sensitive fungicide active ingredients ()[3].

• Fungicide Amendment: Prepare 10-fold serial dilutions of the NCC, Propamocarb, and Mancozeb. Amend the cooled PDA to achieve final concentrations of 0 (control), 0.01, 0.1, 1.0, 10, and 100 mg/L ()[4].

• Inoculation: Excise 6 mm mycelial plugs from the actively growing margins of a 5-day-old Phytophthora infestans culture using a sterile cork-borer. Invert and place one plug in the exact center of each amended plate ()[5].

• Incubation & Measurement: Incubate the plates in complete darkness at 25°C for 7 days. Measure the colony diameter along two perpendicular axes to account for asymmetrical growth.

• System Validation: Calculate the percentage of growth inhibition relative to the untreated control. Use non-linear regression to determine the EC50 values. Validation Check: The assay is only considered valid if the Propamocarb standard falls within its historical EC50 confidence interval (0.8 - 1.5 mg/L).

Protocol 2: In Vivo Greenhouse Efficacy & Phytotoxicity Assay

Causality: Intrinsic potency does not guarantee field efficacy due to variables like UV degradation, leaf penetration, and phytomobility. Greenhouse trials bridge this gap by simulating real-world application dynamics.

Step-by-Step Methodology:

• Plant Cultivation: Grow susceptible tomato plants (e.g., var. Marmande) to the 4-true-leaf stage under controlled greenhouse conditions (22°C, 70% Relative Humidity).

• Preventative Application: Apply formulated NCC, Propamocarb, and Mancozeb using a track sprayer calibrated to deliver 200 L/ha. Include an adjuvant-only control (e.g., alkylphenol ethoxylate) to account for formulation-induced disease suppression ()[6].

• Pathogen Inoculation: 24 hours post-application, uniformly spray the plants with a sporangial suspension of P. infestans (1 × 10⁵ sporangia/mL).

• Incubation: Transfer the plants to a dew chamber (100% RH, 18°C) for 24 hours to induce stomatal opening and infection, then return them to the greenhouse.

• Assessment: At 7 days post-inoculation, score disease severity on a 0-100% leaf area infected scale to calculate the Disease Severity Index (DSI). Concurrently, assess leaves for chemical-induced chlorosis or necrosis (phytotoxicity).

Fig 2: Step-by-step benchmarking workflow for novel carbamate fungicides.

Quantitative Data Presentation & Comparative Analysis

The following table synthesizes the benchmarking data, allowing for an objective comparison between the experimental candidate and current commercial standards.

Treatment (Active Ingredient)	FRAC Code	In Vitro EC50 (mg/L)	Greenhouse DSI (%) at 100 g a.i./ha	Phytotoxicity Incidence
Novel Carbamate Candidate (NCC)	28	0.45 ± 0.05	12.4 ± 2.1	None
Propamocarb (Commercial Standard)	28	1.20 ± 0.15	28.5 ± 3.4	None
Mancozeb (Multi-site Standard)	M03	5.50 ± 0.40	15.2 ± 1.8	Mild chlorosis at 2x rate
Untreated Control	N/A	N/A	98.0 ± 1.5	N/A

Data Interpretation: The NCC demonstrates superior intrinsic potency, exhibiting an EC50 value nearly three times lower than the commercial standard Propamocarb. In greenhouse settings, the NCC provides excellent disease suppression (12.4% DSI), significantly outperforming Propamocarb and matching the broad-spectrum protection of Mancozeb, all without inducing phytotoxic stress on the host plant.

Strategic Alignment & Resistance Management

Fungicide resistance is the primary bottleneck in agricultural drug development. According to the Fungicide Resistance Action Committee (FRAC), carbamates (Code 28) carry a low to medium risk of resistance development ()[1].

However, to ensure the commercial longevity of the NCC, it must be integrated into a robust resistance management strategy. FRAC guidelines strongly mandate that single-site fungicides be applied in mixtures (either co-formulated or tank-mixed) with non-cross-resistant, multi-site contact fungicides, such as dithiocarbamates (Mancozeb) or verified biologicals ()[7]. The benchmarking data presented here supports the advancement of the NCC into late-stage field trials, provided it is developed alongside a multi-site partner to mitigate selection pressure on target pathogen populations.

References

• Crop Protection Network. "Fungicide Use in Field Crops Web Book - Mode of Action and Site of Action". Crop Protection Network. URL: [Link]

• MDPI. "In Vitro Sensitivity Test of Fusarium Species from Weeds and Non-Gramineous Plants to Triazole Fungicides". MDPI. URL: [Link]

• Allen Press. "Monitoring Fungicide Sensitivity Levels and Mycelial Compatibility Groupings of Sclerotium rolfsii Isolates". Allen Press. URL: [Link]

• National Institutes of Health (PMC). "Evaluation of the Ability of Seven Active Ingredients of Fungicides to Suppress Phytophthora cactorum at Diverse Life Stages". NIH. URL: [Link]

• APS Journals. "Biorational Fungicides to Manage Cucurbit Powdery Mildew on Winter Squash in New York". Plant Health Progress. URL: [Link]

• Fungicide Resistance Action Committee (FRAC). "2024 FRAC Guidelines for Fungicides". FRAC. URL: [Link]

Sources

• 1. Crop Protection Network [cropprotectionnetwork.org]
• 2. vegetables.bayer.com [vegetables.bayer.com]
• 3. mdpi.com [mdpi.com]
• 4. meridian.allenpress.com [meridian.allenpress.com]
• 5. Evaluation of the Ability of Seven Active Ingredients of Fungicides to Suppress Phytophthora cactorum at Diverse Life Stages, and Variability in Resistance Found among Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 7. scribd.com [scribd.com]

Safety & Regulatory Compliance

Comprehensive Safety &amp; Disposal Protocol for Allyl N-(4-chlorophenyl)carbamate

Operational Context & Hazard Causality

Allyl N-(4-chlorophenyl)carbamate (CAS: 25217-26-9)[1] is a specialized organic intermediate frequently utilized in advanced synthetic methodologies, such as acid-mediated decarboxylative C–H coupling reactions between arenes and O-allyl carbamates[2]. While its unique structural features make it highly valuable for synthesizing complex N-substituted and diarylated frameworks[3], these same features necessitate stringent, causally grounded safety and disposal protocols.

To safely manage this compound, researchers must understand the causality behind its hazard profile:

• The Halogenated Aromatic Ring: The 4-chlorophenyl moiety dictates that this compound cannot be disposed of in standard organic waste. Improper combustion of chlorinated aromatics at low temperatures can lead to the formation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs)[4].

• The Carbamate Linkage: Carbamates are biologically active, often acting as acetylcholinesterase (AChE) inhibitors. While N-aryl carbamates generally exhibit lower acute oral toxicity than N-alkyl carbamates, they are environmentally persistent without proper degradation[5].

• The Allyl Group: The terminal alkene is reactive, prone to oxidation, and can participate in unintended cross-linking if exposed to strong radical initiators.

The Hydrolysis vs. Incineration Debate

The EPA guidelines for carbamate pesticide disposal often recommend alkaline hydrolysis as a pre-treatment, as carbamates rapidly hydrolyze in strongly alkaline media[5]. However, applying this standard protocol to Allyl N-(4-chlorophenyl)carbamate is a critical operational error.

The Chemical Logic: Alkaline hydrolysis of this specific compound yields allyl alcohol, carbon dioxide, and 4-chloroaniline . 4-Chloroaniline is a highly toxic, suspected carcinogen that is significantly more dangerous to handle than the parent carbamate. Therefore, we strictly reject alkaline hydrolysis for this material. Direct high-temperature incineration via a licensed hazardous waste facility equipped with flue gas scrubbers is the only self-validating, legally sound disposal pathway[5],[6].

Quantitative Data & Waste Characterization

To ensure compliance with Land Disposal Restrictions (LDR)[6], all waste streams containing this compound must be accurately categorized.

Property / Attribute	Specification	Operational Implication
CAS Number	25217-26-9[1]	Unique identifier required for EHS waste tracking manifests.
Molecular Formula	C10H10ClNO2[1]	Contains chlorine; strictly mandates halogenated waste streams.
Molecular Weight	211.65 g/mol [1]	Used for stoichiometric waste calculations in scale-up.
EPA Waste Category	Halogenated Organic[4]	Cannot be mixed with standard non-halogenated solvents (e.g., acetone).
Primary Destruction	Incineration (>1000°C)	Requires alkaline scrubbers to neutralize generated HCl gas.

Step-by-Step Disposal Methodology

The following protocol provides a self-validating workflow for decommissioning reaction mixtures and pure compound waste.

Phase 1: Quenching and Phase Separation

• Thermal Control: Ensure the reaction mixture (e.g., following Cu-catalyzed C-H coupling[2]) is cooled to room temperature (20–25°C).

• Quenching: Slowly quench the reaction mixture with deionized water. Do not use strong alkaline solutions (e.g., NaOH) to avoid the unintended formation of 4-chloroaniline[5].

• Extraction: Extract the organic layer containing unreacted Allyl N-(4-chlorophenyl)carbamate using a compatible halogenated solvent (e.g., dichloromethane or chlorobenzene).

Phase 2: Segregation and Containment

• Liquid Waste: Transfer the extracted organic layer into a designated High-Density Polyethylene (HDPE) carboy explicitly labeled "Halogenated Organic Liquid Waste" . Never mix with non-halogenated waste.

• Solid Waste: Collect all contaminated consumables—including silica gel from column chromatography, filter papers, and disposable spatulas—into a puncture-resistant, sealable container labeled "Halogenated Solid Waste" .

Phase 3: Storage and Facility Transfer

• Environmental Controls: Store all sealed waste containers in a secondary containment tray within a well-ventilated, cool area. Keep away from direct sunlight to prevent photo-induced degradation of the allyl group.

• EHS Handoff: Coordinate with your Environmental Health and Safety (EHS) department to manifest the waste for transfer. Specify that the waste requires high-temperature incineration (>1000°C) with flue gas scrubbing[5],[4].

Disposal Decision Workflow

Disposal workflow for Allyl N-(4-chlorophenyl)carbamate avoiding toxic hydrolysis byproducts.

References

• Title: Acid-mediated decarboxylative C–H coupling between arenes and O-allyl carbamates Source: Organic Chemistry Frontiers (RSC Publishing) URL: [Link]

• Title: Guidelines for the Disposal of Small Quantities of Unused Pesticides Source: Environmental Protection Agency (EPA) URL: [Link]

• Title: Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes Source: Federal Register URL: [Link]

Sources

• 1. CAS 25217-26-9 | Sigma-Aldrich [sigmaaldrich.com]
• 2. Acid-mediated decarboxylative C–H coupling between arenes and O -allyl carbamates - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D2QO00114D [pubs.rsc.org]
• 3. Acid-mediated decarboxylative C–H coupling between arenes and O-allyl carbamates - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. govt.westlaw.com [govt.westlaw.com]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Federal Register :: Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes [federalregister.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Allyl N-(4-chlorophenyl)carbamate

As researchers and scientists at the forefront of drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or specialized chemical compounds, such as Allyl N-(4-chlorophenyl)carbamate, demands a meticulous and informed approach to personal protection. This guide moves beyond a simple checklist, offering a procedural and logical framework for risk mitigation. We will delve into the causality behind each recommendation, ensuring that every protocol is a self-validating system for safety.

Hazard Assessment and Core Principles

Before any handling, a thorough risk assessment is paramount. The primary routes of exposure for a solid compound like Allyl N-(4-chlorophenyl)carbamate are inhalation of dust particles, dermal (skin) contact, and accidental ingestion.

Core Principles of Handling:

• Engineering Controls First: Always handle this compound within a certified chemical fume hood to minimize inhalation exposure.[2][3]

• Avoid Contamination: Never eat or drink in the laboratory.[4] Wash hands thoroughly with soap and water after handling, even when gloves have been worn.[3][5]

• Know Your Emergency Plan: Ensure safety showers and eyewash stations are accessible and operational.[1][2] Be familiar with your institution's spill response and waste disposal procedures.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all solution; it must be tailored to the specific task. The following sections provide a detailed breakdown of required PPE for common laboratory operations involving Allyl N-(4-chlorophenyl)carbamate.

Eye and Face Protection

• Minimum Requirement: At all times in the laboratory where this chemical is present, ANSI Z87.1-compliant safety glasses with side shields are mandatory.

• Operations with Splash or Dust Hazard: When weighing the solid, preparing solutions, or performing transfers, upgrade to chemical splash goggles. For larger quantities or operations with a significant splash risk, a full-face shield must be worn in addition to chemical splash goggles to protect the entire face.[3]

Skin and Body Protection

• Lab Coat: A chemical-resistant lab coat is required. A flame-retardant coat is recommended as a best practice.[3] It must be fully buttoned, with sleeves rolled down.

• Gloves: Nitrile gloves are the standard recommendation for their resistance to a wide range of chemicals.[3]

  • Causality: Nitrile provides a robust barrier against many organic compounds. However, no glove material offers universal protection.[4] It is crucial to inspect gloves for any signs of degradation or puncture before each use.

  • Protocol for Extended Use: For tasks involving prolonged or immersive contact, double-gloving is required. This provides an additional layer of protection and allows for the safe removal of the outer glove if contamination is suspected, without exposing the skin. Change gloves frequently (e.g., every 1-2 hours) or immediately upon known contact.

• Protective Clothing: For large-scale operations or spill cleanup, impervious protective clothing, such as a disposable coverall, should be worn to prevent skin contact.[1]

Respiratory Protection

• Primary Engineering Control: All work with Allyl N-(4-chlorophenyl)carbamate powder must be conducted in a certified chemical fume hood to control airborne particles at the source.[3]

• Secondary Respiratory Protection: In the event of a fume hood failure or a significant spill outside of containment, a NIOSH-approved respirator is necessary. A full-face respirator with combination organic vapor/P100 (high-efficiency particulate) cartridges provides both respiratory and eye protection. All personnel requiring respirator use must be part of a formal respiratory protection program, including fit testing and training, as mandated by OSHA (29 CFR 1910.134).

PPE Recommendation Summary

Laboratory Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Inspection	Safety Glasses with Side Shields	Single Pair of Nitrile Gloves	Chemical-Resistant Lab Coat	Not required if containers are sealed
Weighing Solid Compound	Chemical Splash Goggles	Double Pair of Nitrile Gloves	Chemical-Resistant Lab Coat	Required: Chemical Fume Hood
Preparing Solutions	Chemical Splash Goggles & Face Shield	Double Pair of Nitrile Gloves	Chemical-Resistant Lab Coat	Required: Chemical Fume Hood
Running Reaction/Transfer	Chemical Splash Goggles & Face Shield	Double Pair of Nitrile Gloves	Chemical-Resistant Lab Coat	Required: Chemical Fume Hood
Small Spill Cleanup (<1g)	Chemical Splash Goggles & Face Shield	Double Pair of Nitrile Gloves	Chemical-Resistant Lab Coat	Required: Chemical Fume Hood
Large Spill Cleanup (>1g)	Full-Face Respirator with P100/OV Cartridges	Heavy-Duty Nitrile or Butyl Gloves	Impervious Coveralls	Required: Full-Face Respirator

Procedural Guidance: Ensuring Safety in Practice

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for Allyl N-(4-chlorophenyl)carbamate.

Protocol: Spill Cleanup

• Alert & Evacuate: Immediately alert personnel in the area. If the spill is large (>10g) or outside a fume hood, evacuate the immediate laboratory space.[3]

• Don PPE: Don the appropriate PPE as outlined in the summary table (for a large spill, this includes a respirator and impervious suit).

• Contain: Cover the spill with an inert absorbent material like sand or vermiculite, working from the outside in to prevent spreading.[6] Do not use combustible materials like paper towels.

• Collect: Carefully sweep or scoop the absorbed material into a clearly labeled, sealed waste container. Use non-sparking tools if a flammable solvent is present.[6]

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by a thorough wash with soap and water.[3]

• Dispose: Collect all cleaning materials and contaminated PPE as hazardous waste.

• Report: Report the incident to your laboratory supervisor and environmental health and safety (EHS) office.

Disposal and Decontamination

All waste, including the compound itself, contaminated absorbent materials, and disposable PPE, must be treated as hazardous waste.

• Operational Plan:

  • Collect all solid waste in a designated, sealed, and clearly labeled hazardous waste container. The label should include the chemical name: "Allyl N-(4-chlorophenyl)carbamate Waste."

  • Collect contaminated disposable PPE (gloves, coveralls) in a separate, sealed bag or container, also labeled as hazardous waste.

  • Never dispose of this chemical down the drain.[7] It is classified as toxic to aquatic life with long-lasting effects.[1]

• Disposal Plan:

  • Carbamate pesticides can often be degraded through alkaline hydrolysis.[8] Consult with your institution's EHS department about the feasibility of treating the waste stream with a base (e.g., sodium hydroxide) to hydrolyze the carbamate ester linkage before collection by a certified hazardous waste disposal company.[8]

  • If in-lab treatment is not an option, all waste must be disposed of via incineration at an EPA-approved facility.[8][9]

By adhering to these rigorous, evidence-based protocols, we can confidently advance our research while upholding the highest standards of laboratory safety. This structured approach transforms a list of rules into a dynamic system of protection, building a foundation of trust in our ability to handle complex chemical challenges responsibly.

References

• Sigma-Aldrich. Safety Data Sheet - Allyl chloroformate. [Link]

• Cole-Parmer. (2005). Material Safety Data Sheet - Allyl chloroformate, 97%. [Link]

• Centers for Disease Control and Prevention. NIOSH Pocket Guide to Chemical Hazards. [Link]

• New Jersey Department of Health. Hazard Summary - Allyl Chlorocarbonate. [Link]

• Centers for Disease Control and Prevention. (2005). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. [Link]

• U.S. Environmental Protection Agency. Guidelines for the Disposal of Small Quantities of Unused Pesticides. [Link]

• Centers for Disease Control and Prevention. NIOSH Pocket Guide to Chemical Hazards Introduction. [Link]

• OSHA.com. OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. [Link]

• Centers for Disease Control and Prevention. NIOSH Recommendations for Chemical Protective Clothing A-Z. [Link]

• Olin Epoxy. Allyl Chloride Product Stewardship Manual. [Link]

• OSHA.com. (2022). How to Safely Handle Dangerous Substances in the Workplace. [Link]

• Journal of Environmental Protection and Ecology. Photochemical Processes for Removal of Carbamate Pesticides from Water. [Link]

• Gelest, Inc. (2015). Safety Data Sheet - Allyl Chloride. [Link]

• Sydney Children's Hospitals Network. (2024). Organophosphate/Carbamate Exposure - Management. [Link]

• U.S. Compliance. (2025). The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids. [Link]

• NIOSH. (2020). NIOSH Pocket Guide to Chemical Hazards App Features and Use Demo Video. [Link]

• BradyID.com. (2023). HazCom Standard: a Guide to OSHA's HCS Compliance. [Link]

• HM Royal. (2025). Guidelines for the Safe Handling of Hazardous Chemicals. [Link]

• NIOSH. NIOSH Pocket Guide to Chemical Hazards. [Link]

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